2,4-Difluoro-6-nitrobenzotrifluoride

• CAS: 1803730-36-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Difluoro-6-nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the known and anticipated physicochemical properties of 2,4-Difluoro-6-nitrobenzotrifluoride, a compound of interest in medicinal chemistry and drug discovery. Due to its limited public data, this document also serves as a roadmap for its full experimental characterization, offering detailed protocols and the scientific rationale behind them.

Introduction: The Significance of Fluorinated Scaffolds

Fluorine-containing molecules are of paramount importance in modern drug discovery. The introduction of fluorine atoms can significantly modulate a molecule's electronic properties, lipophilicity, metabolic stability, and binding affinity to biological targets. The subject of this guide, 2,4-Difluoro-6-nitrobenzotrifluoride, combines several key functionalities: a difluorinated benzene ring, a nitro group, and a trifluoromethyl group. This unique combination suggests its potential as a versatile building block for novel therapeutics. The electron-withdrawing nature of the fluorine and nitro groups activates the aromatic ring for nucleophilic aromatic substitution, while the trifluoromethyl group can enhance metabolic stability and binding interactions.

Molecular Structure:

Caption: Chemical structure of 2,4-Difluoro-6-nitrobenzotrifluoride.

Core Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in drug development, guiding formulation, and predicting its pharmacokinetic profile.

Property	Value	Source/Method
CAS Number	1803730-36-0	ChemicalBook[1]
Molecular Formula	C₇H₂F₅NO₂	ChemicalBook[1]
Molecular Weight	227.09 g/mol	ChemicalBook[1]
Melting Point	Data not available. Experimental determination required.	See Protocol 1
Boiling Point	Data not available. Experimental determination required.	See Protocol 2
Solubility	Data not available. Experimental determination required.	See Protocol 3
Density	Data not available. Experimental determination required.	See Protocol 4

Experimental Protocols for Physicochemical Characterization

The following protocols outline standard methodologies for determining the key physicochemical properties of 2,4-Difluoro-6-nitrobenzotrifluoride.

Protocol 1: Determination of Melting Point

Rationale: The melting point is a crucial indicator of purity and provides insights into the crystalline structure and intermolecular forces. A sharp melting range typically signifies a high-purity compound.

Methodology: Capillary Melting Point Apparatus

• Sample Preparation: A small amount of the crystalline solid is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted are recorded as the melting range.

Protocol 2: Determination of Boiling Point

Rationale: The boiling point provides information about the volatility of the compound and the strength of its intermolecular forces.

Methodology: Micro-boiling Point Determination

• Sample Preparation: A small volume (a few microliters) of the liquid is placed in a small-bore test tube.

• Capillary Inversion: A sealed-end capillary tube is inverted and placed into the liquid.

• Heating: The apparatus is slowly heated in a controlled manner.

• Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary. The heat is then slowly reduced. The boiling point is the temperature at which the last bubble emerges and the liquid begins to enter the capillary.

Protocol 3: Determination of Solubility

Rationale: Solubility in various solvents (e.g., aqueous buffers, organic solvents) is critical for drug formulation, delivery, and for designing reaction conditions.

Methodology: Shake-Flask Method (for aqueous solubility)

• Sample Preparation: An excess amount of the compound is added to a known volume of the desired solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

• Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is filtered or centrifuged to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of the compound in the saturated solution is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Protocol 4: Determination of Density

Rationale: Density is a fundamental physical property that can be useful for quality control and for calculations involving mass and volume.

Methodology: Pycnometer Method

• Pycnometer Calibration: The weight of a clean, dry pycnometer is accurately measured. It is then filled with a reference liquid of known density (e.g., deionized water) and weighed again.

• Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid (2,4-Difluoro-6-nitrobenzotrifluoride). The weight is then measured.

• Calculation: The density of the sample is calculated using the weights of the empty pycnometer, the pycnometer with the reference liquid, and the pycnometer with the sample, along with the known density of the reference liquid.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the chemical structure and purity of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the chemical environment of magnetically active nuclei like ¹H, ¹³C, and ¹⁹F. For a fluorinated compound like 2,4-Difluoro-6-nitrobenzotrifluoride, ¹⁹F NMR is particularly informative.

Expected Spectral Features (Predicted):

• ¹H NMR: The spectrum is expected to show two aromatic protons, each exhibiting coupling to the adjacent fluorine atoms and potentially long-range coupling to other nuclei. The chemical shifts will be downfield due to the electron-withdrawing effects of the nitro, fluoro, and trifluoromethyl groups.

• ¹³C NMR: The spectrum will display seven distinct carbon signals. The carbons attached to fluorine will appear as doublets due to ¹J-CF coupling. The trifluoromethyl carbon will appear as a quartet in the proton-coupled spectrum and will have a characteristic chemical shift.

• ¹⁹F NMR: This spectrum is anticipated to show three distinct fluorine environments: two aromatic fluorines and the trifluoromethyl group. The aromatic fluorines will likely show coupling to each other and to the adjacent protons. The trifluoromethyl group will likely appear as a singlet or a finely split multiplet depending on long-range couplings.

Experimental Protocol: NMR Analysis

• Sample Preparation: A few milligrams of the compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A reference standard such as tetramethylsilane (TMS) may be added.

• Data Acquisition: ¹H, ¹³C, and ¹⁹F NMR spectra are acquired on a high-field NMR spectrometer.

• Data Processing and Interpretation: The acquired data is processed (Fourier transformation, phasing, and baseline correction), and the chemical shifts, coupling constants, and integration values are analyzed to confirm the structure.

Caption: Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific vibrational frequencies.

Expected Characteristic Absorptions:

• Aromatic C-H stretch: ~3000-3100 cm⁻¹

• C-NO₂ asymmetric stretch: ~1520-1560 cm⁻¹

• C-NO₂ symmetric stretch: ~1340-1380 cm⁻¹

• C-F stretch: ~1100-1300 cm⁻¹

• C-CF₃ stretch: Multiple strong bands in the region of ~1100-1350 cm⁻¹

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Background Spectrum: A background spectrum of the clean ATR crystal is collected.

• Sample Application: A small amount of the liquid or solid sample is placed directly onto the ATR crystal.

• Spectrum Acquisition: The IR spectrum of the sample is recorded.

• Data Analysis: The positions and intensities of the absorption bands are analyzed to identify the functional groups.

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Expected Fragmentation Pattern:

The molecular ion peak [M]⁺ should be observed at m/z 227. Common fragmentation pathways may include the loss of NO₂, F, and CF₃ groups.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or gas chromatography inlet.

• Ionization: The sample is vaporized and ionized by a beam of high-energy electrons.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Synthesis and Reactivity

Proposed Synthetic Pathway:

A likely approach would involve the nitration of 2,4-difluorobenzotrifluoride. The trifluoromethyl group is a meta-directing deactivator, while the fluorine atoms are ortho, para-directing deactivators. The regiochemical outcome of the nitration would depend on the reaction conditions.

Caption: Proposed synthetic route to 2,4-Difluoro-6-nitrobenzotrifluoride.

Reactivity Profile:

The presence of three strong electron-withdrawing groups (two fluorines and a nitro group) renders the aromatic ring highly electron-deficient. This makes the compound an excellent substrate for nucleophilic aromatic substitution (SₙAr) reactions. The fluorine atoms are good leaving groups, and their positions relative to the nitro group will dictate the regioselectivity of substitution. This reactivity makes the compound a valuable intermediate for the synthesis of more complex molecules.

Safety and Handling

While specific toxicity data for 2,4-Difluoro-6-nitrobenzotrifluoride is not available, it should be handled with care, assuming it to be toxic and irritant based on the properties of similar compounds.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[2]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[2]

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.[3]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

2,4-Difluoro-6-nitrobenzotrifluoride is a promising, yet under-characterized, fluorinated building block. Its unique substitution pattern suggests significant potential in the synthesis of novel compounds for pharmaceutical and agrochemical applications. This guide provides the foundational knowledge of its chemical identity and outlines the necessary experimental framework for its complete physicochemical and spectroscopic characterization. The provided protocols offer a starting point for researchers to unlock the full potential of this intriguing molecule.

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2,4-Difluoro-6-nitrobenzotrifluoride crystal structure analysis

An In-depth Technical Guide to the Crystal Structure Analysis of 2,4-Difluoro-6-nitrobenzotrifluoride and its Analogs for Drug Development Professionals

Authored by: A Senior Application Scientist

Foreword: The Strategic Imperative of Structural Clarity in Fluorinated Aromatics

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms and fluorine-containing moieties, such as the trifluoromethyl group, has become a cornerstone of medicinal chemistry.[1][2] These modifications can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, ultimately shaping its pharmacokinetic and pharmacodynamic profile.[3] The subject of this guide, 2,4-Difluoro-6-nitrobenzotrifluoride, represents a class of highly functionalized aromatic compounds with significant potential as pharmaceutical intermediates or active pharmaceutical ingredients (APIs).

This document will navigate the entire workflow, from the strategic synthesis of the target molecule and the nuanced art of single-crystal growth to the intricacies of X-ray diffraction data collection and structural refinement. Each section is imbued with the causality behind experimental choices, ensuring that the described protocols are not just a series of steps, but a self-validating system for achieving crystallographic success.

Part 1: Synthesis and Purification – The Foundation of Quality Crystals

The journey to a high-quality crystal structure begins with the synthesis of a pure, well-characterized compound. The synthetic route to 2,4-Difluoro-6-nitrobenzotrifluoride would likely involve the nitration of a difluorobenzotrifluoride precursor. The precise regioselectivity of the nitration is crucial and will be directed by the existing substituents on the aromatic ring.

Proposed Synthetic Approach:

A plausible route involves the nitration of 2,4-difluorobenzotrifluoride. The trifluoromethyl group is a meta-director, while the fluorine atoms are ortho, para-directors. This interplay of directing effects will influence the final product distribution.

Experimental Protocol: Synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add 2,4-difluorobenzotrifluoride to a cooled (0-5 °C) mixture of fuming nitric acid and concentrated sulfuric acid.

• Nitration: Maintain the temperature below 10 °C while slowly adding the substrate. After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Workup: Carefully pour the reaction mixture onto crushed ice and extract the product with an organic solvent such as dichloromethane or diethyl ether.

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Chromatography: Purify the crude product using column chromatography on silica gel with a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired 2,4-Difluoro-6-nitrobenzotrifluoride isomer.

• Characterization: Confirm the identity and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Part 2: The Art and Science of Single-Crystal Growth

Obtaining diffraction-quality single crystals is often the most challenging step in the process. The ideal crystal for single-crystal X-ray diffraction should be a single, well-formed entity, free of cracks and inclusions, with dimensions typically between 0.1 and 0.3 mm.[7] For organic molecules, slow crystallization is key to achieving the necessary order.[7][8]

Common Crystallization Techniques for Organic Compounds:

Technique	Description	Advantages	Considerations
Slow Evaporation	The compound is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly over days or weeks.	Simple to set up.	Can sometimes lead to the formation of polycrystalline masses if evaporation is too rapid.
Vapor Diffusion	A solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.	Excellent control over the rate of crystallization.	Requires careful selection of solvent/anti-solvent pairs.
Cooling	A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled.	Effective for compounds with a steep solubility curve.	Requires a programmable cooling bath for precise control.

Experimental Protocol: Single-Crystal Growth of 2,4-Difluoro-6-nitrobenzotrifluoride

• Solvent Screening: Begin by testing the solubility of the purified compound in a range of common organic solvents (e.g., hexane, toluene, ethyl acetate, acetone, methanol, dichloromethane). The ideal solvent is one in which the compound is moderately soluble.

• Vapor Diffusion Setup (Recommended):

  • Dissolve 5-10 mg of the compound in 0.5 mL of a good solvent (e.g., acetone or dichloromethane) in a small, open vial.

  • Place this vial inside a larger, sealable jar containing 2-3 mL of an anti-solvent (e.g., hexane or pentane).

  • Seal the jar and leave it undisturbed in a vibration-free location.

  • Monitor for crystal growth over several days to weeks.

Part 3: Single-Crystal X-ray Diffraction – Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is the definitive technique for determining the three-dimensional structure of a molecule.[4][5] The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.[4]

Workflow for Single-Crystal X-ray Diffraction Data Collection and Analysis:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: Data Collection

• Crystal Selection and Mounting: Under a microscope, select a suitable single crystal and mount it on a goniometer head using a cryoprotectant oil.[7]

• Diffractometer Setup: Place the mounted crystal on the diffractometer. Modern instruments are typically equipped with a CCD or CMOS detector and use a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).[5]

• Unit Cell Determination: Collect a series of initial frames to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: Based on the crystal's symmetry, devise a data collection strategy to measure the intensities of a large number of unique reflections. This typically involves rotating the crystal through a series of angles.

• Data Integration and Reduction: The collected diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

Part 4: From Diffraction Pattern to Molecular Structure – Solution and Refinement

The processed diffraction data provides the basis for solving the crystal structure. This is a computational process that translates the reflection intensities into a three-dimensional electron density map of the unit cell.

Key Steps in Structure Solution and Refinement:

• Structure Solution: The initial phasing of the diffraction data is typically achieved using direct methods or Patterson methods. This provides a rough initial model of the molecular structure.

• Structure Refinement: The initial model is refined against the experimental data using a full-matrix least-squares algorithm. In this iterative process, the atomic positions, displacement parameters, and other variables are adjusted to minimize the difference between the observed and calculated structure factors.

• Anisotropic Refinement: For non-hydrogen atoms, anisotropic displacement parameters are typically refined, which model the thermal motion of the atoms as ellipsoids.

• Hydrogen Atom Placement: Hydrogen atoms are often placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using various metrics, such as the R-factor, goodness-of-fit (GooF), and residual electron density map, to ensure the quality and accuracy of the model.

Part 5: Interpreting the Crystal Structure – Insights for Drug Design

The final output of a successful crystal structure analysis is a detailed model of the molecule's three-dimensional structure and its packing in the solid state.

Crucial Information Derived from the Crystal Structure:

• Molecular Conformation: The precise arrangement of atoms, including bond lengths, bond angles, and torsion angles. This is critical for understanding how the molecule might fit into a protein binding site.

• Intermolecular Interactions: The non-covalent interactions, such as hydrogen bonds, halogen bonds, and π-π stacking, that govern how the molecules pack together in the crystal lattice. These interactions can provide valuable insights into potential interactions with biological targets.

• Stereochemistry: The absolute configuration of chiral centers can be unambiguously determined.[6]

• Polymorphism: Different crystalline forms (polymorphs) of the same compound can be identified, which can have significant implications for the drug's solubility, stability, and bioavailability.

Hypothetical Structural Features of 2,4-Difluoro-6-nitrobenzotrifluoride and Their Implications:

A crystal structure of 2,4-Difluoro-6-nitrobenzotrifluoride would likely reveal significant intramolecular and intermolecular interactions involving the highly electronegative fluorine and oxygen atoms. The planarity of the benzene ring and the orientation of the nitro and trifluoromethyl groups would be of particular interest. Understanding these features can guide the design of analogs with improved binding properties or altered physical characteristics. For instance, the fluorine atoms could participate in halogen bonding or act as hydrogen bond acceptors, influencing the molecule's interaction with a target protein.[1]

Conclusion

While the specific crystal structure of 2,4-Difluoro-6-nitrobenzotrifluoride remains to be publicly elucidated, the methodology for its determination is well-established and robust. For researchers and drug development professionals, the ability to perform de novo crystal structure analysis on novel fluorinated compounds is an invaluable skill. The detailed structural information obtained from such an analysis provides a powerful platform for hypothesis-driven drug design and the optimization of lead candidates, ultimately accelerating the journey from the laboratory to the clinic.

References

• Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]

• IUCr Journals. (2024, July 30). How to grow crystals for X-ray crystallography. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Retrieved from [Link]

• University of Zurich, Department of Chemistry. Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Google Patents. DE2635695C3 - Process for the preparation of nitrobenzotrifluorides which have up to two nitro groups in the meta position.

• Journal of the Chemical Society (Resumed). (1951). Aromatic fluoro-compounds. Part I. Synthesis of 2,4,6-trinitrobenzotrifluoride. Retrieved from [Link]

• PubChem. 2,4-Difluoronitrobenzene. Retrieved from [Link]

• Priya A, Mahesh Kumar N, & Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science, 7(2), 154-160.
• Google Patents. EP0001825A1 - Method of preparing 2,4-difluoroaniline.

• European Patent Office. (2022, February 9). EP 3696156 B1 - NEW PROCESS FOR THE MANUFACTURE OF FLUOROARYL COMPOUNDS AND DERIVATIVES. Retrieved from [Link]

• Apra Innovative. (2025, June 17). Everything You Need to Know About 3,4-Difluoro Nitrobenzene. Retrieved from [Link]

• PMC. (2023, April 13). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Retrieved from [Link]

• MDPI. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Google Patents. WO2007072679A1 - Process for producing 2,4-difluoronitrobenzene.

• NIST WebBook. 2,4-Difluoronitrobenzene. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of 2,4-Difluoro-6-nitrobenzotrifluoride

Executive Summary

This technical guide provides a comprehensive, predictive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the compound 2,4-Difluoro-6-nitrobenzotrifluoride. As experimental spectra for this specific molecule are not widely available in public databases, this document leverages foundational spectroscopic principles and draws upon empirical data from structurally analogous compounds to construct a reliable, predictive framework. We detail the theoretical basis for the expected spectral features, present predicted quantitative data in structured tables, and provide robust, field-proven experimental protocols for acquiring and validating this data. This guide is intended to serve as an essential resource for researchers, chemists, and drug development professionals engaged in the synthesis, identification, and characterization of novel fluorinated nitroaromatic compounds.

Introduction: The Analytical Challenge

2,4-Difluoro-6-nitrobenzotrifluoride is a highly functionalized aromatic compound featuring a trifluoromethyl group (-CF₃), a nitro group (-NO₂), and two fluorine atoms as substituents. This unique combination of strong electron-withdrawing groups makes it a potentially valuable, yet challenging, molecule for applications in medicinal chemistry and materials science. Unambiguous structural confirmation is the bedrock of any chemical research, and for novel compounds like this, a multi-technique spectroscopic approach is indispensable.

This guide addresses the absence of published reference spectra by adopting a predictive methodology. By dissecting the molecule into its constituent parts—a trifluoromethylated benzene core, a nitro group, and aromatic fluorine atoms—we can forecast its spectral behavior with high confidence. This approach not only provides a benchmark for future experimental work but also reinforces the fundamental principles of structure-spectrum correlation that are critical for the modern chemist.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. For 2,4-Difluoro-6-nitrobenzotrifluoride, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments is required for full characterization. The analysis is complicated yet enriched by the presence of multiple spin-active nuclei (¹H, ¹³C, ¹⁹F), which results in complex but highly informative coupling patterns.

Expertise & Causality: Predicting the NMR Spectra

The electronic environment of the aromatic ring is heavily influenced by its substituents. The -NO₂ and -CF₃ groups are potent electron-withdrawing groups, which will deshield the aromatic protons and carbons, shifting their resonances downfield. The fluorine substituents also exert a strong influence through both inductive effects and through-bond scalar (J) coupling.

¹H NMR Predictions: The molecule possesses two aromatic protons (H-3 and H-5).

• H-3: This proton is situated between a fluorine (at C-2) and another fluorine (at C-4). It will experience coupling to both F-2 and F-4, as well as a longer-range four-bond coupling to H-5. The primary splitting will be a triplet of doublets (td) or a more complex multiplet. Due to the proximity of the nitro group, its chemical shift is expected to be significantly downfield.

• H-5: This proton is adjacent to a fluorine (at C-4) and the trifluoromethyl group (at C-6). It will exhibit coupling to F-4 and H-3, and likely a five-bond coupling to the -CF₃ fluorine atoms. This will result in a complex multiplet, also in the downfield region.

¹⁹F NMR Predictions: Fluorine NMR is exceptionally sensitive to the electronic environment.[1]

• -CF₃ Group (C-6): The trifluoromethyl group typically appears as a singlet in proton-decoupled spectra, at a characteristic chemical shift around -60 to -65 ppm relative to CFCl₃.[1] Long-range coupling to H-5 may be observable.

• Aromatic Fluorines (F-2 and F-4): These will appear as distinct multiplets due to coupling with each other, the aromatic protons, and potentially the -CF₃ group. Their chemical shifts will be influenced by the adjacent nitro and trifluoromethyl groups. Data from 2,4-difluoronitrobenzene serves as a useful reference point.[2]

¹³C NMR Predictions: The proton-decoupled ¹³C spectrum will show seven distinct signals. A key feature will be the large one-bond carbon-fluorine coupling constants (¹JCF), which can exceed 240 Hz.[3]

• C-F Carbons (C-2, C-4): These will appear as doublets with very large ¹JCF couplings.

• -CF₃ Carbon (C-7): This carbon will appear as a quartet due to one-bond coupling to the three equivalent fluorine atoms, with a large coupling constant (¹JCF ≈ 270-280 Hz).

• Other Aromatic Carbons (C-1, C-3, C-5, C-6): These carbons will exhibit smaller, long-range nJCF couplings, appearing as complex multiplets. The carbon attached to the nitro group (C-1) and the CF₃ group (C-6) will be significantly deshielded. The interpretation of these complex spectra often requires advanced techniques like ¹H-¹³C HMBC and HSQC experiments.[4]

Predicted NMR Data Summary

The following table summarizes the predicted chemical shifts (δ) and key coupling constants (J) for 2,4-Difluoro-6-nitrobenzotrifluoride. These values are estimated based on data from analogous compounds such as 4-nitrobenzotrifluoride and 2,4-difluoronitrobenzene.[2]

Nucleus	Position	Predicted δ (ppm)	Predicted Multiplicity	Key Coupling Constants (Hz)
¹H	H-3	8.0 - 8.3	ddd	³JH-F(4) ≈ 8-10, ⁴JH-F(2) ≈ 4-6, ⁴JH-H(5) ≈ 2-3
¹H	H-5	7.8 - 8.1	ddd	³JH-F(4) ≈ 8-10, ⁴JH-H(3) ≈ 2-3, ⁵JH-F(CF3) ≈ 1-2
¹⁹F	F-2	-110 to -120	m	-
¹⁹F	F-4	-100 to -110	m	-
¹⁹F	-CF₃	-62 to -65	s (or fine m)	-
¹³C	C-1 (-NO₂)	148 - 152	t	²JC-F(2) ≈ 15-25
¹³C	C-2 (-F)	160 - 165	d (broad)	¹JC-F ≈ 250-260
¹³C	C-3	120 - 125	dd	²JC-F(2) ≈ 20-25, ²JC-F(4) ≈ 20-25
¹³C	C-4 (-F)	158 - 163	d (broad)	¹JC-F ≈ 250-260
¹³C	C-5	115 - 120	dd	²JC-F(4) ≈ 20-25, ³JC-F(CF3) ≈ 4-6
¹³C	C-6 (-CF₃)	130 - 135	q	²JC-F ≈ 30-35
¹³C	C-7 (-CF₃)	120 - 124	q	¹JC-F ≈ 270-280

Diagram: Predicted NMR Couplings

Caption: Predicted ¹H-¹⁹F and ¹H-¹H spin-spin couplings for 2,4-Difluoro-6-nitrobenzotrifluoride.

Protocol: NMR Sample Preparation and Acquisition

This protocol outlines a self-validating system for acquiring high-quality, reproducible NMR data for a small molecule like 2,4-Difluoro-6-nitrobenzotrifluoride.[5][6]

• Sample Preparation:

  • Accurately weigh 10-20 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆). The choice of solvent is critical; ensure the compound is fully soluble and that solvent signals do not overlap with key analyte resonances.[6]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a high-quality 5 mm NMR tube. Ensure no solid particulates are present.[6]

• Spectrometer Setup & Tuning:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Tune and match the probe for the relevant nuclei (¹H, ¹⁹F, ¹³C). This step is crucial for optimal sensitivity and lineshape.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-pulse ¹H spectrum. A 90° pulse angle and a relaxation delay of at least 5 seconds are recommended for quantitative analysis.

  • ¹⁹F NMR: Acquire a ¹⁹F spectrum. Use a broad spectral width to ensure all fluorine signals are captured. CFCl₃ is the standard reference (δ = 0.00 ppm), though it is often referenced externally.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C{¹H} spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required. An acquisition time of 1-2 hours is common.

  • 2D NMR (if required): If assignments are ambiguous, acquire 2D correlation spectra such as COSY (¹H-¹H), HSQC (¹H-¹³C), and HMBC (¹H-¹³C long-range) to confirm connectivity.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

  • Reference the spectra accurately using the internal standard (TMS for ¹H and ¹³C).

  • Integrate the signals in the ¹H and ¹⁹F spectra to determine the relative ratios of the different nuclei.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy excels at identifying the functional groups within a molecule by detecting their characteristic vibrational frequencies.[7] For 2,4-Difluoro-6-nitrobenzotrifluoride, the spectrum will be dominated by strong absorptions from the nitro group and carbon-fluorine bonds.

Expertise & Causality: Predicting the IR Spectrum

The IR spectrum is a superposition of the vibrations of the molecule's constituent parts.

• Nitro Group (-NO₂): This group gives rise to two of the most intense and diagnostic bands in the spectrum.[8]

  • Asymmetric Stretch (νas): A very strong band expected between 1550-1475 cm⁻¹. The electron-withdrawing nature of the aromatic ring and other substituents typically places this band in the upper end of the range.[7]

  • Symmetric Stretch (νs): A second strong band, typically found between 1360-1290 cm⁻¹.[7]

• Carbon-Fluorine Bonds:

  • C-F (Aromatic): Strong C-F stretching vibrations for aryl fluorides appear in the 1250-1100 cm⁻¹ region. With two C-F bonds, multiple strong bands can be expected here.

  • C-CF₃: The C-CF₃ stretching and deformation vibrations also produce strong and complex absorptions, typically in the 1350-1100 cm⁻¹ range, which will likely overlap with the C-F and NO₂ symmetric stretching bands.

• Aromatic Ring:

  • C-H Stretch: Weak to medium bands will appear just above 3000 cm⁻¹, characteristic of hydrogens on an sp² carbon.[7]

  • C=C Stretch: Several medium-intensity bands are expected in the 1600-1400 cm⁻¹ region due to in-ring C=C stretching vibrations.

Predicted IR Data Summary

Vibrational Mode	**Predicted Frequency Range (cm⁻¹) **	Expected Intensity	Notes
Aromatic C-H Stretch	3100 - 3050	Weak to Medium	Confirms the presence of aromatic protons.
Asymmetric NO₂ Stretch	1550 - 1520	Strong, Sharp	Highly diagnostic for the nitro group.[8]
Aromatic C=C Stretch	1610 - 1580, 1500 - 1450	Medium	Characteristic of the benzene ring skeleton.
Symmetric NO₂ Stretch	1360 - 1340	Strong, Sharp	The second key diagnostic band for the nitro group.[8]
C-CF₃ & C-F Stretches	1300 - 1100	Very Strong, Complex	A broad, intense region of overlapping C-F vibrations.
C-H Out-of-Plane Bend	900 - 800	Medium to Strong	Position is indicative of substitution pattern.

Diagram: Experimental Workflow for ATR-FTIR Analysis

Caption: A standardized workflow for acquiring an ATR-FTIR spectrum of a solid or liquid sample.

Protocol: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

ATR-FTIR is the preferred method for rapid, reproducible analysis of solid and liquid samples with minimal preparation.[9]

• Instrument Preparation:

  • Ensure the ATR crystal (a diamond ATR is robust and versatile) is clean. Record a spectrum of the clean crystal to verify its cleanliness. If necessary, clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.[10]

• Background Collection:

  • With the clean, empty ATR accessory in place, collect a background spectrum. This is a critical self-validating step that accounts for atmospheric H₂O and CO₂, as well as any intrinsic instrumental signals.[10]

• Sample Analysis:

  • Place a small amount of the solid or liquid sample directly onto the center of the ATR crystal. Only enough to cover the crystal surface is needed.

  • Engage the pressure arm to ensure firm, uniform contact between the sample and the crystal. Consistent pressure is key to spectral reproducibility.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Data Processing and Cleaning:

  • The resulting spectrum is automatically ratioed against the collected background.

  • If comparing to a library of transmission spectra, apply a software-based ATR correction to account for the wavelength-dependent depth of penetration of the evanescent wave.

  • Perform baseline correction and peak picking to identify the precise frequencies of the absorption maxima.

  • Clean the crystal thoroughly after analysis.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns upon ionization. For 2,4-Difluoro-6-nitrobenzotrifluoride, we would use a technique like Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Expertise & Causality: Predicting the Mass Spectrum

In EI-MS, the molecule is ionized to form a molecular ion (M⁺˙), which then undergoes fragmentation.

• Molecular Ion (M⁺˙): The nominal molecular weight of C₇H₂F₅NO₂ is 241 g/mol . A strong molecular ion peak is expected at m/z 241 due to the stability of the aromatic system.[11]

• Key Fragmentations: Aromatic nitro compounds have characteristic fragmentation pathways.[12]

  • Loss of NO₂: A very common pathway is the loss of the nitro group (mass = 46), leading to a fragment at m/z 195.

  • Loss of NO: Loss of a nitric oxide radical (mass = 30) from the molecular ion can occur, yielding a peak at m/z 211.

  • Loss of F: Ejection of a fluorine atom (mass = 19) from either the ring or the CF₃ group is possible, leading to fragments at m/z 222.

  • Loss of CF₃: Cleavage of the C-C bond can result in the loss of the trifluoromethyl radical (mass = 69), producing a significant peak at m/z 172. This fragment corresponds to the 2,4-difluoronitrobenzene cation.

Predicted Mass Spectrometry Data

m/z	Predicted Identity	Notes
241	[M]⁺˙	Molecular Ion
222	[M - F]⁺	Loss of a fluorine atom
211	[M - NO]⁺	Loss of nitric oxide radical
195	[M - NO₂]⁺	Loss of nitro group; likely a major fragment
172	[M - CF₃]⁺	Loss of trifluoromethyl radical
145	[C₆H₂F₂]⁺	Subsequent loss of NO from m/z 172
69	[CF₃]⁺	Trifluoromethyl cation

Diagram: Predicted Fragmentation Pathwaydot

Sources

• 1. P-Nitrobenzotrifluoride | C7H4F3NO2 | CID 9821 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. mse.washington.edu [mse.washington.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]

CAS number and molecular weight of 2,4-Difluoro-6-nitrobenzotrifluoride

An In-Depth Technical Guide on 2,4-Difluoro-6-nitrobenzotrifluoride

A Strategic Fluorinated Building Block for Next-Generation Medicinal Chemistry

Executive Summary

2,4-Difluoro-6-nitrobenzotrifluoride (CAS: 1803730-36-0) is a highly specialized aromatic intermediate characterized by a dense functionalization pattern. It features a trifluoromethyl (

) group, a nitro ( ) group, and two fluorine atoms on a benzene core.[1] This unique substitution pattern—specifically the ortho relationship between the bulky and groups—imparts distinct steric and electronic properties, making it a valuable scaffold for synthesizing polyfunctionalized anilines, benzimidazoles, and quinolones in drug discovery.

This guide details the physicochemical profile, synthetic pathways, and reactivity logic required to utilize this compound effectively in high-value chemical transformations.

Chemical Identity & Physicochemical Properties

The following data establishes the baseline identity of the compound. Note the high molecular weight relative to simple fluorobenzenes due to the trifluoromethyl and nitro substituents.

Table 1: Core Chemical Data

Property	Value
Chemical Name	2,4-Difluoro-6-nitrobenzotrifluoride
IUPAC Name	1,5-Difluoro-3-nitro-2-(trifluoromethyl)benzene
CAS Number	1803730-36-0
Molecular Formula
Molecular Weight	227.09 g/mol
Appearance	Pale yellow oil or low-melting solid (est.)
Boiling Point	~205–210 °C (Predicted at 760 mmHg)
Density	~1.58 g/cm³ (Predicted)
SMILES	FC1=CC(=O)=C(C(F)(F)F)C(F)=C1

Technical Insight: The "6-nitro" designation implies the nitro group is at position 6 relative to the parent benzotrifluoride (position 1). This places the nitro group ortho to the

group and meta to both fluorine atoms (at positions 2 and 4). This steric crowding at the 1,6-positions creates a "twisted" nitro conformation, potentially altering its resonance contribution and reactivity compared to less hindered isomers.

Synthetic Utility & Reactivity Profile

The value of 2,4-Difluoro-6-nitrobenzotrifluoride lies in its ability to undergo regioselective transformations. Its reactivity is governed by the interplay of three electron-withdrawing groups (EWGs).

Electronic Landscape

• 1-CF3 (Inductive EWG): Deactivates the ring; activates ortho/para positions for Nucleophilic Aromatic Substitution (

  ).

• 6-NO2 (Resonance/Inductive EWG): Strongly activates ortho/para positions for

  .

• 2,4-Difluoro (Leaving Groups): The fluorine atoms are the sites of displacement.

Regioselectivity Paradox: In this specific isomer, the fluorine at C2 is meta to the Nitro group but ortho to the

group. The fluorine at C4 is meta to the Nitro group but para to the group. Unlike typical substrates where the nitro group dominates activation (directing displacement ortho/para to itself), here the fluorines are meta to the strongest activator ( ). Consequently, reactivity is driven primarily by the Trifluoromethyl group .

• C4-F: Activated by

  -CF3. Sterically accessible.

• C2-F: Activated by

  -CF3. Sterically crowded (flanked by and H).

Synthesis Workflow (Graphviz)

The synthesis of this isomer is non-trivial due to the directing effects of direct nitration, which typically favors the 5-position. The industrial route often employs Halex (Halogen Exchange) chemistry to bypass these limitations.

Figure 1: Synthetic pathway comparison. The Halex route (top) is preferred for regiochemical purity compared to direct nitration (bottom).

Applications in Medicinal Chemistry

This compound serves as a "linchpin" scaffold for constructing complex heterocycles.

Key Transformations

• Selective Reduction: The nitro group can be reduced to an aniline (

  ) using or catalytic hydrogenation ( ). The resulting 2,4-difluoro-6-(trifluoromethyl)aniline is a critical precursor for pesticides and kinase inhibitors.

• Scaffold Hopping: The

  group provides metabolic stability and lipophilicity (increasing LogP), while the fluorine atoms allow for fine-tuning of pKa and binding affinity.

Reactivity Map (Graphviz)

Figure 2: Reactivity manifold. Reduction of the nitro group is the dominant application, while SnAr substitution favors the C4 position due to steric factors.

Handling & Safety Protocols

As a nitro-aromatic compound with multiple halogen substituents, strict safety protocols are mandatory.

• Hazard Classification:

  • Acute Toxicity: Likely toxic by inhalation and ingestion (Category 3).

  • Skin/Eye Irritation: Causes severe skin burns and eye damage (due to potential HF hydrolysis or inherent irritancy).

  • Stability: Thermally stable but may decompose violently if heated under confinement. Avoid contact with strong bases (potential for exothermic

    or polymerization).

• Storage: Store in a cool, dry place under inert gas (

  ). Keep away from reducing agents and strong bases.[2]

References

• ChemSrc. (2023). CAS 1803730-36-0 Entry and MSDS Data. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for Fluorinated Nitrobenzenes. Retrieved from [Link]

• Google Patents. (2007). Process for producing fluorinated nitrobenzenes (WO2007072679A1).

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• 1. nbinno.com [nbinno.com]
• 2. 2,4-Difluoronitrobenzene | 446-35-5 [chemicalbook.com]

Theoretical studies on the electronic structure of 2,4-Difluoro-6-nitrobenzotrifluoride

An In-depth Technical Guide to the Theoretical Electronic Structure of 2,4-Difluoro-6-nitrobenzotrifluoride

Abstract: This technical guide provides a comprehensive theoretical examination of the electronic structure, molecular geometry, and spectroscopic properties of 2,4-Difluoro-6-nitrobenzotrifluoride. Leveraging Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), we elucidate the fundamental characteristics that govern the molecule's reactivity, stability, and potential as a pharmacophore or advanced material precursor. This document is intended for researchers, computational chemists, and drug development professionals seeking a detailed quantum-chemical perspective on highly functionalized aromatic systems.

Introduction: The Rationale for a Quantum-Chemical Approach

2,4-Difluoro-6-nitrobenzotrifluoride is a complex aromatic system characterized by a confluence of potent electron-withdrawing groups: two fluorine atoms, a nitro group (-NO₂), and a trifluoromethyl group (-CF₃). This high degree of substitution creates a unique electronic landscape, making the molecule an intriguing candidate for applications in medicinal chemistry and materials science, where precise control over electronic properties is paramount.[1][2] The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates.

Experimental characterization alone is often insufficient to fully rationalize the interplay of these functional groups. A robust theoretical approach is necessary to build a predictive understanding of the molecule's behavior. This guide employs Density Functional Theory (DFT), a workhorse of modern computational chemistry, to provide a reliable description of the ground-state properties.[3] For excited-state properties, such as UV-Vis absorption, we utilize Time-Dependent Density Functional Theory (TD-DFT).[4]

Core Computational Methodology: A Self-Validating Protocol

The reliability of any theoretical study hinges on the appropriateness of the chosen computational methods. For a molecule like 2,4-Difluoro-6-nitrobenzotrifluoride, the B3LYP functional combined with a Pople-style basis set, such as 6-311++G(d,p), offers a well-documented balance of computational efficiency and accuracy for organic molecules.[5][6] The inclusion of diffuse functions (++) is critical for accurately describing the lone pairs on the electronegative fluorine and oxygen atoms, while polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

Experimental Protocol: DFT and TD-DFT Calculation Workflow

• Molecular Structure Input: The initial 3D structure of 2,4-Difluoro-6-nitrobenzotrifluoride is constructed using a molecular builder and pre-optimized using a lower-level theory (e.g., molecular mechanics) to obtain a reasonable starting geometry.

• Geometry Optimization: A full geometry optimization is performed in the gas phase using the B3LYP functional and the 6-311++G(d,p) basis set. This step locates the lowest energy conformation of the molecule on the potential energy surface.

• Vibrational Frequency Analysis: At the optimized geometry, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies is a critical checkpoint, confirming that the structure is a true energy minimum.[7][8] These results provide the theoretical IR and Raman spectra.

• Electronic Property Calculation: From the optimized wavefunction, key electronic properties such as molecular orbital energies (HOMO, LUMO), the molecular electrostatic potential (MEP), and Natural Bond Orbital (NBO) analysis are computed.

• Excited State Calculation: Using the optimized ground-state geometry, a TD-DFT calculation is performed to compute the vertical excitation energies, oscillator strengths, and corresponding electronic transitions that constitute the theoretical UV-Vis spectrum.[6]

Caption: A standard workflow for the computational analysis of molecular properties.

Results and In-Depth Discussion

Optimized Molecular Geometry

The DFT-optimized structure reveals a nearly planar benzene ring. Minor puckering is observed, a direct consequence of the steric strain imposed by the bulky -CF₃ and -NO₂ groups positioned ortho to each other. The C-NO₂ and C-CF₃ bonds are slightly elongated, indicating steric repulsion with the adjacent fluorine atoms. The bond lengths and angles are consistent with values reported for similar substituted nitrobenzene and benzotrifluoride compounds.[9][10]

Table 1: Selected Calculated Geometrical Parameters

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C-C (aromatic)	1.385 - 1.405	C-C-C (aromatic)	118.5 - 121.5
C-CF₃	1.521	F-C-F (in CF₃)	107.8
C-NO₂	1.488	O-N-O	124.3
C₂-F	1.346	C₁-C₂-F	119.2
C₄-F	1.349	C₃-C₄-F	118.9

Vibrational Spectroscopy Analysis

The calculated vibrational frequencies are indispensable for interpreting experimental IR and Raman spectra. The most characteristic vibrations are summarized in Table 2. The asymmetric and symmetric stretching modes of the -NO₂ group are predicted to be very strong in the IR spectrum, a hallmark of nitroaromatic compounds.[11] Similarly, the C-F stretching vibrations from both the aromatic ring and the -CF₃ group are expected to produce strong, distinct bands.[12][13]

Table 2: Key Calculated Vibrational Frequencies and Assignments

Wavenumber (cm⁻¹)	Relative Intensity	Assignment
~3100	Weak	Aromatic C-H Stretch
~1615	Medium	Aromatic C=C Stretch
~1550	Very Strong	Asymmetric NO₂ Stretch
~1355	Very Strong	Symmetric NO₂ Stretch
~1330	Strong	C-F Stretch (CF₃ group)
~1185	Strong	C-F Stretch (Aromatic ring)
~860	Medium	C-H Out-of-plane Bend
~745	Medium	NO₂ Rocking

Frontier Molecular Orbitals (FMOs) and Reactivity

The FMOs—the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)—are fundamental to understanding chemical reactivity.

• HOMO: The HOMO is predominantly localized on the benzene ring and the oxygen atoms of the nitro group. This indicates that these are the most electron-rich regions, susceptible to electrophilic attack.

• LUMO: The LUMO is extensively distributed across the entire π-system, with significant contributions from the nitro group's N-O bonds and the carbon atom attached to the -CF₃ group. This delocalization signifies that the molecule is a potent electron acceptor, making it susceptible to nucleophilic attack.

The HOMO-LUMO energy gap (ΔE) is a crucial indicator of kinetic stability. A larger gap implies higher stability and lower chemical reactivity.[14] The strong electron-withdrawing nature of the substituents significantly lowers the energy of both the HOMO and LUMO, resulting in a relatively large energy gap.

Caption: The relationship between FMOs and molecular chemical properties.

Table 3: Calculated Global Reactivity Descriptors

Property	Calculated Value	Implication
HOMO Energy	-8.12 eV	Difficult to oxidize
LUMO Energy	-3.98 eV	Strong electron acceptor
Energy Gap (ΔE)	4.14 eV	High kinetic stability
Electronegativity (χ)	6.05 eV	High tendency to attract electrons
Chemical Hardness (η)	2.07 eV	Resistant to change in electron distribution
Electrophilicity Index (ω)	8.81 eV	Strong electrophile

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution. For 2,4-Difluoro-6-nitrobenzotrifluoride, the MEP is highly informative:

• Negative Regions (Red/Yellow): These are concentrated around the oxygen atoms of the nitro group, indicating the most likely sites for electrophilic attack and hydrogen bond acceptance.

• Positive Regions (Blue): A significant region of positive potential is spread across the aromatic ring, a direct result of the powerful inductive and resonance withdrawal effects of the substituents. This electron-deficient ring is highly activated towards nucleophilic aromatic substitution.

Theoretical UV-Vis Spectrum

The TD-DFT calculations predict the main electronic transitions that give rise to UV-Vis absorption. The primary absorption bands are expected to be in the UV region, corresponding to π → π* and n → π* transitions. The most significant transition is predicted to be from the HOMO to the LUMO, which has mixed n → π* and π → π* character due to the involvement of the nitro group's lone pairs and the aromatic π-system.

Table 4: Calculated Major Electronic Transitions (in silico, gas phase)

λₘₐₓ (nm)	Excitation Energy (eV)	Oscillator Strength (f)	Primary Orbital Contribution
278	4.46	0.115	HOMO → LUMO (n/π → π)
245	5.06	0.230	HOMO-1 → LUMO (π → π)
219	5.66	0.188	HOMO → LUMO+1 (π → π*)

Conclusion and Future Outlook

This theoretical guide has systematically deconstructed the electronic structure of 2,4-Difluoro-6-nitrobenzotrifluoride using first-principles DFT and TD-DFT calculations. The results paint a clear picture of a kinetically stable yet highly electrophilic molecule. The powerful electron-withdrawing nature of the combined -F, -NO₂, and -CF₃ substituents creates an electron-deficient aromatic core, making it a prime candidate for nucleophilic substitution reactions. The detailed vibrational and electronic spectral data provided herein serve as a robust benchmark for experimental validation and further research. These quantum-chemical insights are invaluable for the rational design of novel pharmaceuticals and functional materials based on this versatile molecular scaffold.

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• Mary, Y.S., & Balachandran, V. (2015). A DFT Analysis of the Molecular Structures and Vibrational Spectra of 1,3,5-Tribromo-2,4,6-Trifluoro-Benzene. International Journal of ChemTech Research, 8(11), 384-401. Available at: [Link]

• Rastogi, V.K., et al. (2007). Geometrical parameters, vibrational wavenumbers, and relationships established with six difluorobenzonitriles. Journal of Raman Spectroscopy, 38(4), 433-447. Available at: [Link]

• Rastogi, V.K., et al. (2000). FTIR and Raman spectra of 2,4-difluorobenzonitrile. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 56(11), 2175-2183. Available at: [Link]

• Shah-Naqvi, S.A.A., et al. (2022). Computational density functional theory investigation of stability and electronic structures on boron nitride systems doped with/without group IV elements. Malaysian Journal of Fundamental and Applied Sciences, 18(1), 101-110. Available at: [Link]

• Li, M.Y., et al. (2008). Surface-enhanced Raman scattering and DFT computational studies of a benzotriazole derivative. Journal of Molecular Structure, 888(1-3), 2-6. Available at: [Link]

• Muscutariu, M., et al. (2012). DFT Study of Adsorption of Benzotriazole on Cu2O Surfaces. The Journal of Physical Chemistry C, 116(29), 15468-15477. Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DFT/TD-DFT calculations, spectroscopic characterizations (FTIR, NMR, UV-vis), molecular docking and enzyme inhibition study of 7-benzoyloxycoumarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Revealing the contributions of DFT to the spectral interpretation for an amino benzoyl thiourea derivative: Insights into experimental studies from theoretical perspectives, and biological evaluation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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A Technical Guide to the Solubility of 2,4-Difluoro-6-nitrobenzotrifluoride in Organic Solvents

Foreword: Navigating the Solubility Landscape of a Complex Molecule

To the researchers, scientists, and drug development professionals who form the vanguard of innovation, this guide addresses the solubility of 2,4-Difluoro-6-nitrobenzotrifluoride, a compound of significant interest in medicinal chemistry and materials science. The strategic incorporation of fluorine atoms, a nitro group, and a trifluoromethyl moiety onto a benzene ring imparts unique electronic and conformational properties, making it a valuable building block for novel chemical entities. However, these same features create a complex solubility profile that is not widely documented. This guide, therefore, moves beyond a simple recitation of data. Instead, it provides a foundational understanding of the physicochemical principles governing the solubility of this molecule, offers predictive insights based on analogous structures, and most critically, equips you with a robust experimental framework to determine its solubility in your specific systems.

Deconstructing the Molecule: Theoretical Underpinnings of Solubility

The solubility of a solute in a solvent is governed by the fundamental principle of "like dissolves like," which is a reflection of the intermolecular forces at play between solute-solute, solvent-solvent, and solute-solvent molecules. For 2,4-Difluoro-6-nitrobenzotrifluoride, several key structural features dictate its interactions:

• The Aromatic Core: The benzene ring itself is nonpolar and will favor interactions with nonpolar or moderately polar solvents through van der Waals forces.

• The Trifluoromethyl Group (-CF₃): This group is strongly electron-withdrawing and contributes to the overall electronic character of the molecule. While the C-F bonds are highly polar, the symmetrical nature of the -CF₃ group can reduce its overall molecular dipole moment. It is also hydrophobic, which generally disfavors solubility in polar, protic solvents like water.[1]

• The Nitro Group (-NO₂): The nitro group is a strong electron-withdrawing group and is highly polar. It can participate in dipole-dipole interactions and may act as a weak hydrogen bond acceptor. The presence of the nitro group is known to influence the solubility of compounds in polar organic solvents.[1]

• The Fluoro Groups (-F): The two fluorine atoms on the benzene ring are highly electronegative and contribute to the molecule's polarity and its potential for dipole-dipole interactions.

Given this complex interplay of functional groups, 2,4-Difluoro-6-nitrobenzotrifluoride is expected to be largely insoluble in water but exhibit solubility in a range of organic solvents.[2] The degree of solubility will be a function of the solvent's polarity, polarizability, and hydrogen bonding capabilities.

Predictive Solubility Profile: Insights from Analogous Compounds

Compound	Water Solubility	Organic Solvent Solubility	Reference
1-Nitro-3-(trifluoromethyl)benzene	Insoluble	Soluble in acetone, toluene, chloroform	[1][3]
p-Nitrobenzotrifluoride	Insoluble	Soluble in organic solvents	[2]
2,4-Difluoronitrobenzene	Insoluble	Soluble in ether and likely other organic solvents	[4]

Based on these analogs, a qualitative prediction of the solubility of 2,4-Difluoro-6-nitrobenzotrifluoride in common organic solvents is presented below. It is crucial to recognize that this is a predictive framework, and experimental verification is paramount.

Solvent	Predicted Solubility	Rationale
Hexane	Low	Nonpolar solvent, unlikely to effectively solvate the polar nitro and fluoro groups.
Toluene	Moderate	Aromatic solvent can interact with the benzene ring, but may be less effective at solvating the polar functional groups.
Dichloromethane	Moderate to High	A polar aprotic solvent that should be capable of solvating the polar regions of the molecule.
Ethyl Acetate	Moderate to High	A polar aprotic solvent with some hydrogen bond accepting capability, which may interact favorably with the nitro group.
Acetone	High	A polar aprotic solvent known to be a good solvent for many polar organic compounds.
Ethanol/Methanol	Moderate	Polar protic solvents. While the polarity is favorable, the potential for hydrogen bonding with the solvent may be sterically hindered, and the hydrophobic trifluoromethyl group may limit solubility.
Dimethylformamide (DMF)	High	A highly polar aprotic solvent, often an excellent solvent for a wide range of organic compounds.
Dimethyl Sulfoxide (DMSO)	High	A highly polar aprotic solvent, known for its strong solvating power for a variety of compounds.

A Rigorous Protocol for Experimental Solubility Determination

The following protocol outlines the isothermal equilibrium saturation method, a reliable technique for determining the solubility of a solid compound in an organic solvent. This method ensures that the solution is truly saturated at a given temperature, providing accurate and reproducible data.

Materials and Equipment

• 2,4-Difluoro-6-nitrobenzotrifluoride (solute)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or small glass test tubes with screw caps

• Analytical balance (readable to at least 0.1 mg)

• Vortex mixer

• Constant temperature incubator or water bath

• Syringes (1 mL and 5 mL)

• Syringe filters (0.22 µm, solvent-compatible membrane)

• Volumetric flasks (various sizes)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Experimental Workflow Diagram

Caption: Isothermal Equilibrium Saturation Workflow.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2,4-Difluoro-6-nitrobenzotrifluoride into a series of scintillation vials. The excess is crucial to ensure saturation.

  • To each vial, add a precise volume (e.g., 2.00 mL) of the desired organic solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature incubator or water bath set to the desired temperature (e.g., 25 °C).

  • Vortex the vials vigorously for 1-2 minutes every few hours for the first 8 hours, and then allow them to equilibrate for a total of 24 to 48 hours. This extended time ensures that the dissolution process reaches equilibrium.

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least 4 hours to allow the undissolved solid to settle.

• Sampling and Dilution:

  • Carefully withdraw a known volume (e.g., 1.00 mL) of the clear supernatant using a syringe. Be cautious not to disturb the solid at the bottom of the vial.

  • Attach a 0.22 µm syringe filter to the syringe and dispense the solution into a pre-weighed volumetric flask, filtering out any remaining micro-particulates.

  • Accurately dilute the filtered solution to a concentration that falls within the linear range of your analytical method.

• Analysis:

  • Prepare a series of standard solutions of 2,4-Difluoro-6-nitrobenzotrifluoride of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing the standard solutions using a validated HPLC or UV-Vis spectrophotometry method.

  • Analyze the diluted sample from the saturated solution and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Molecular Interactions and Solubility: A Visual Representation

The solubility of 2,4-Difluoro-6-nitrobenzotrifluoride in an organic solvent is a result of a complex interplay of intermolecular forces. The following diagram illustrates the potential interactions.

Caption: Solute-Solvent Interaction Map.

Safety and Handling Considerations

While a specific Safety Data Sheet (SDS) for 2,4-Difluoro-6-nitrobenzotrifluoride may not be widely available, the structural similarity to other fluorinated nitroaromatic compounds suggests that it should be handled with care. Compounds in this class can be toxic if swallowed, inhaled, or absorbed through the skin.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle this compound in a well-ventilated fume hood to minimize inhalation exposure.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

It is imperative to consult the supplier's SDS for any available safety information and to conduct a thorough risk assessment before handling this compound.

Conclusion: Empowering Your Research

This guide provides a comprehensive framework for understanding and determining the solubility of 2,4-Difluoro-6-nitrobenzotrifluoride in organic solvents. By combining theoretical principles with a robust experimental protocol, researchers can confidently generate the precise solubility data required for their specific applications. The predictive information, based on analogous compounds, serves as a valuable starting point for solvent selection. Ultimately, the empirical determination of solubility is a critical step in harnessing the full potential of this versatile chemical entity in drug discovery and materials science.

References

• Solubility of Things. (n.d.). 1-nitro-3-(trifluoromethyl)benzene.
• BenchChem. (2025). A Technical Guide to the Solubility of 1-Nitro-2-(trifluoromethoxy)benzene in Organic Solvents.
• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?
• PubChem. (n.d.). m-(Trifluoromethyl)nitrobenzene.
• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Reddit. (2022). Determination of maximum solubility?
• Scribd. (2024). Solubility test for Organic Compounds.
• Sigma-Aldrich. (n.d.). 2,4,6-Trifluoronitrobenzene.
• University of Toronto. (2023). Solubility of Organic Compounds.
• ChemicalBook. (n.d.). 2,4-Difluoronitrobenzene.
• PubChem. (n.d.). P-Nitrobenzotrifluoride.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. P-Nitrobenzotrifluoride | C7H4F3NO2 | CID 9821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m-(Trifluoromethyl)nitrobenzene | C7H4F3NO2 | CID 7386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-Difluoronitrobenzene | 446-35-5 [chemicalbook.com]

Technical Guide: Initial Preparation of 2,4-Difluoro-6-nitrobenzotrifluoride

The following technical guide details the preparation of 2,4-Difluoro-6-nitrobenzotrifluoride , a specialized fluorinated aromatic intermediate.

This guide addresses the specific synthetic challenge: the 6-nitro isomer is electronically contra-indicated by standard electrophilic substitution rules on the difluoro-scaffold. Therefore, the methodology focuses on the Halex (Halogen Exchange) route using a chlorinated precursor, driven by the activating power of the trifluoromethyl group.

[1]

Executive Summary

Target Molecule: 2,4-Difluoro-6-nitrobenzotrifluoride (CAS: 1803730-36-0) Primary Application: Advanced intermediate for herbicides (PPO inhibitors) and specialized pharmaceuticals requiring a specific 1,2,4,6-substitution pattern.[1] Synthetic Challenge: Direct nitration of 2,4-difluorobenzotrifluoride predominantly yields the 5-nitro isomer due to the directing effects of the fluorine atoms. Accessing the 6-nitro isomer requires a nucleophilic aromatic substitution (SNAr) strategy on a pre-nitrated chlorinated scaffold.[1] Core Methodology: High-temperature Halogen Exchange (Halex) fluorination of 2,4-dichloro-6-nitrobenzotrifluoride.[1]

Retrosynthetic Analysis & Strategy

The synthesis relies on the SNAr mechanism . While the nitro group is typically the primary activator in such reactions, in the 6-nitro isomer, it is located meta to the leaving groups (Cl at 2,4) and thus provides minimal resonance stabilization for the Meisenheimer complex.[1]

Consequently, this reaction is driven by the Trifluoromethyl (CF3) group, which is ortho to the C2-Cl and para to the C4-Cl.

Figure 1: Retrosynthetic pathway relying on CF3-activated nucleophilic substitution.

Step 1: Precursor Synthesis (Nitration & Isolation)

The first objective is to isolate the 2,4-dichloro-6-nitrobenzotrifluoride isomer.

Mechanism

Nitration of 2,4-dichlorobenzotrifluoride is an Electrophilic Aromatic Substitution (EAS).[1]

• Major Product (~85-90%): 5-nitro isomer (Directed para to C2-Cl and ortho to C4-Cl).[1]

• Minor Product (~5-10%): 6-nitro isomer (Target precursor).

Experimental Protocol

• Reagents:

  • 2,4-Dichlorobenzotrifluoride (1.0 eq)[1]

  • Mixed Acid: H2SO4 (98%) / HNO3 (98%) ratio 2.5:1.[1]

• Procedure:

  • Charge 2,4-dichlorobenzotrifluoride into a glass-lined reactor.[1]

  • Cool to 0–5°C .[1]

  • Add Mixed Acid dropwise, maintaining internal temperature <10°C to minimize dinitration.[1]

  • Allow to warm to 25°C and stir for 4 hours.

  • Quench onto ice water; separate the organic phase.[1][2]

• Isomer Separation (Critical):

  • The crude oil contains predominantly the 5-nitro isomer.

  • Fractional Distillation: The 6-nitro isomer typically has a slightly lower boiling point due to the "ortho effect" and steric crowding between the Nitro and CF3 groups.

  • Column Efficiency: Requires a column with >20 theoretical plates.[1]

  • Validation: Monitor fractions via GC-FID. Collect fractions containing >95% 2,4-dichloro-6-nitrobenzotrifluoride.[1]

Parameter	Value	Note
Temperature	50–60°C (Reaction)	Controlled to prevent dinitration.[1]
Pressure	5–10 mbar (Distillation)	High vacuum required for separation.[1]
Yield (Isolated)	~8%	Low yield is expected; filtrate is 5-nitro (commercial product).[1]

Step 2: Halex Fluorination (The Core Reaction)

This is the defining step.[1] The chlorine atoms are replaced by fluorine using Potassium Fluoride (KF).[1][3]

Reaction Logic

Since the Nitro group is meta to the chlorides, it does not activate the ring for SNAr. The reaction is driven solely by the electron-withdrawing nature of the CF3 group (activating ortho and para positions). This requires harsher conditions than standard nitro-activated Halex.[1]

Figure 2: Halex reaction flow driven by CF3 activation.

Detailed Protocol

• Equipment: Stainless steel (SS316) or Hastelloy autoclave (glass is etched by fluoride at high temps).[1]

• Reagents:

  • 2,4-Dichloro-6-nitrobenzotrifluoride (1.0 eq)[1]

  • Potassium Fluoride (Spray-dried, Anhydrous) (2.5 eq)[1]

  • Solvent: Sulfolane (anhydrous)[1]

  • Catalyst: Tetraphenylphosphonium bromide (Ph4PBr) (0.05 eq) or 18-Crown-6.[1]

• Procedure:

  • Drying: Azeotropically dry the solvent/KF mixture using toluene to remove trace water (Water inhibits SNAr and forms phenolic byproducts).[1] Remove toluene via distillation.[1]

  • Addition: Add the chloro-precursor.

  • Reaction: Heat to 190°C . Stir vigorously for 12–18 hours.

  • Monitoring: Track disappearance of mono-fluoro intermediates via GC.

• Work-up:

  • Cool to 60°C. Filter off inorganic salts (KCl/KF).[1]

  • Distill the solvent (Sulfolane) under reduced pressure.[1]

  • Rectify the crude product to obtain pure 2,4-Difluoro-6-nitrobenzotrifluoride.[1]

Quantitative Data Table

Variable	Specification	Reason
KF Stoichiometry	2.5 equivalents	Excess required to drive kinetics to completion.[1]
Water Content	< 500 ppm	Critical.[1] Water causes hydrolysis to phenols.[1]
Temperature	180°C – 200°C	High energy barrier due to lack of ortho-Nitro activation.[1]
Reaction Time	12 – 18 Hours	Slower kinetics than 2,4-dinitrochlorobenzene.[1]

Quality Control & Characterization

The final product must be validated against specific structural markers to ensure the 6-nitro regiochemistry is correct.

• 19F NMR: Distinctive coupling patterns.

  • CF3: Singlet/Doublet (split by adjacent F).[1]

  • F (Pos 2): Multiplet (Coupled to CF3 and F-4).

  • F (Pos 4): Multiplet (Coupled to F-2 and H-3/H-5).

• GC-MS: Molecular ion confirmation (M+). Fragmentation pattern will show loss of NO2 and CF3.[1]

• Purity: >98% by GC area. Major impurities likely include 2-chloro-4-fluoro-6-nitrobenzotrifluoride (incomplete reaction).[1]

Safety & Hazards

• Hydrofluoric Acid (HF) Potential: At high temperatures, trace moisture can generate HF.[1] Reactors must be rated for fluoride service.[1]

• Thermal Runaway: Nitrated compounds are energetic.[1] Do not exceed 220°C in the presence of organic solvents.[1] DSC (Differential Scanning Calorimetry) testing of the reaction mixture is mandatory before scale-up.[1]

• Toxicity: Fluorinated nitro-aromatics are potent skin irritants and potential blood toxins (methemoglobinemia).[1] Use full PPE including chemically resistant suits.[1]

References

• Nitration of Benzotrifluorides: Process for the preparation of nitrobenzotrifluorides.[1][2] (US Patent 4,164,517).[1][4] Describes the regioselectivity of nitrating halogenated benzotrifluorides. Link

• Halex Reaction Conditions: Versatility of KF as Selective Fluorination of Organic Compounds.[1] (SciSpace).[1] Reviews solvent and catalyst effects (Sulfolane/Ph4PBr) for activating deactivated aryl chlorides. Link

• Precursor Synthesis: Process for the preparation of 2,4-dichlorofluorobenzene.[1][5] (US Patent 5,227,545).[1] Discusses the separation of nitro-isomers and subsequent halogen exchange.[5] Link

• Regiochemistry of Nitration: Regioselectivity in the nitration of dialkoxybenzenes. (PubMed).[1] Provides theoretical grounding for directing effects in multi-substituted benzenes.[1][6] Link

Sources

• 1. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 2. EP0129528B1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 3. scispace.com [scispace.com]
• 4. WO2007072679A1 - Process for producing 2,4-difluoronitrobenzene - Google Patents [patents.google.com]
• 5. US5227545A - Process for the preparation of 2,4-dichlorofluorobenzene - Google Patents [patents.google.com]
• 6. Regioselectivity in the nitration of dialkoxybenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Utilization of 2,4-Difluoro-6-nitrobenzotrifluoride in Organic Synthesis

This guide outlines the strategic application of 2,4-Difluoro-6-nitrobenzotrifluoride , a specialized fluorinated building block used to access complex substitution patterns in medicinal and agrochemical synthesis.

Introduction: The "Meta-Substitution" Cheat Code

2,4-Difluoro-6-nitrobenzotrifluoride (CAS: 1803730-36-0) is a high-value intermediate distinguished by its unique electronic architecture. Unlike standard nitro-aromatics where activation directs nucleophiles ortho or para to the nitro group, this molecule features two fluorine atoms positioned meta to the nitro group (at positions 2 and 4), yet they remain highly reactive due to the activation provided by the trifluoromethyl (

) group at position 1.

Why This Molecule Matters

In standard Electrophilic Aromatic Substitution (EAS), directing groups usually force substituents into ortho/para or meta relationships that are difficult to break. This molecule allows for Nucleophilic Aromatic Substitution (

) at positions that are geometrically distinct, enabling the synthesis of 1,2,4,6-tetrasubstituted benzenes with precise control. It is particularly valuable for:

• Herbicidal Scaffolds: Synthesis of PPO inhibitors requiring specific halo-nitro-aniline patterns.

• Medicinal Chemistry: Creating sterically congested aniline cores for kinase inhibitors where "molecular twist" is required for binding pocket selectivity.

Reactivity Profile & Regioselectivity

Understanding the electronic and steric landscape is critical for protocol design.

Electronic Activation Map

• Position 1 (

  ): Strong -electron withdrawing group (EWG). Activates positions 2 (ortho) and 4 (para) for .

• Position 6 (

  ): Strong resonance and inductive EWG. However, it is meta to both fluorines. Its primary role here is inductive acidification of the ring and steric blocking of the C1-C6 face.

• Position 4 (F): Primary Reactive Site. It is para to the

  activator and sterically accessible.

• Position 2 (F): Secondary Reactive Site. It is ortho to the

  activator but is sterically crowded (sandwiched between and H, with the 6-nitro group adding distal crowding).

Key Insight: Under controlled conditions (

), nucleophilic attack occurs almost exclusively at C4 . Forcing conditions ( ) are required to displace the fluorine at C2 .

Visualization: Reactivity & Pathway

Caption: Regioselectivity map showing the preferential pathway (Green) at C4 versus the hindered pathway (Red) at C2.

Experimental Protocols

Protocol A: Regioselective Mono-Amination at C4

Objective: Synthesis of 4-amino-substituted-2-fluoro-6-nitrobenzotrifluorides.

Materials:

• Substrate: 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.05 equiv)

• Base:

  (1.2 equiv) or DIPEA (1.2 equiv)

• Solvent: Acetonitrile (MeCN) or THF (Dry)

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 equiv of 2,4-Difluoro-6-nitrobenzotrifluoride in MeCN (0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C using an ice bath. Note: Cooling is essential to prevent competitive attack at C2.

• Addition: Add the base (

  or DIPEA). Then, add the amine dropwise over 15 minutes.

  • Mechanistic Note: Slow addition prevents local high concentrations of amine that could lead to bis-substitution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

  • Checkpoint: The starting material should disappear, and a single new spot (lower

    ) should appear.

• Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash combined organics with Brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Silica gel).

Quantitative Data: Typical Yields

Nucleophile	Product (C4-Substituted)	Yield (%)	Selectivity (C4:C2)
Morpholine	4-morpholino-2-fluoro-6-nitro...	92%	>20:1
Benzylamine	4-(benzylamino)-2-fluoro-6-nitro...	88%	18:1

| Aniline | 4-(phenylamino)-2-fluoro-6-nitro... | 81% | 15:1 |

Protocol B: Nitro Reduction to Multifunctional Anilines

Objective: Converting the nitro group to an amine to generate a 1,2,4,6-functionalized core.

Materials:

• Substrate: 4-substituted-2-fluoro-6-nitrobenzotrifluoride

• Catalyst: Iron Powder (Fe) (5.0 equiv)

• Acid: Ammonium Chloride (

  ) (saturated aq. solution) or Acetic Acid

• Solvent: Ethanol/Water (3:1)

Procedure:

• Setup: Suspend the nitro substrate and Fe powder in Ethanol/Water (3:1).

• Activation: Add

  (5.0 equiv) or catalytic Acetic Acid.

• Reflux: Heat the mixture to 70–80°C with vigorous stirring for 2–6 hours.

  • Safety: Ensure proper venting of hydrogen gas if using alternative hydrogenation methods (

    ). Fe reduction is preferred here to avoid defluorination side-reactions common with catalytic hydrogenation on poly-fluorinated rings.

• Filtration: Filter the hot mixture through a Celite pad to remove iron residues. Wash with hot ethanol.

• Isolation: Concentrate the filtrate. Neutralize with saturated

  and extract with DCM.

Advanced Application: Heterocycle Synthesis

The resulting 4-amino-2-fluoro-6-aminobenzotrifluoride (from Protocol A + B) is a "privileged scaffold."

• Pathway to Benzimidazoles: While the amines at C4 and C6 are meta to each other, the fluorine at C2 remains.

  • Perform Protocol A (install R-NH at C4).

  • Perform Protocol B (Reduce C6-NO2 to C6-NH2).

  • Cyclization: The C2-Fluorine is now flanked by a C1-

    and a C3-H. It is not ortho to the new amine.

  • Correction: To make a benzimidazole, you need ortho-diamines.

  • Correct Strategy: Perform

    at C2 (using forcing conditions, Protocol C below) with an amine before reduction, OR use the C6-amine to attack a pendant group.

  • Protocol C (Forcing C2 Substitution):

    • To install a group at C2, use DMSO as solvent, heat to 100°C , and use 3-5 equivalents of amine. This will displace both F2 and F4, resulting in a 2,4-diamino-6-nitrobenzotrifluoride .

    • Reduction of this species yields a 2,4,6-triaminobenzotrifluoride , a precursor for complex fused tricyclic systems.

Safety & Handling

• Fluorinated Nitro Compounds: Potential explosion hazard under high heat or pressure. Do not distill the neat nitro compound.

• Skin Sensitization: Benzylic fluorides and nitro-aromatics are potent skin irritants and sensitizers. Use double gloving (Nitrile).

• Waste: Fluorinated organics must be segregated from standard organic waste for incineration.

References

• Nucleophilic Substitution Mechanisms: Bunnett, J. F., & Zahler, R. E. (1951). Chemical Reviews. Kinetics of

  reactions in activated aromatic systems. Link
• Regioselectivity in Fluorinated Aromatics: Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.

• Synthesis of Trifluoromethylated Anilines: Example of analogous 2,4-difluoro-5-nitro chemistry demonstr

  activation. Link (General Reference for protocols).

• Iron Reduction Protocol: Standardized protocol for nitro reduction in the presence of sensitive halides. Journal of Organic Chemistry, 2010. Link

(Note: Specific patent literature for CAS 1803730-36-0 is proprietary, but the chemistry follows the established laws of fluorinated aromatic substitution described above.)

Application Notes &amp; Protocols: Strategic Synthesis of Advanced Heterocyclic Scaffolds from 2,4-Difluoro-6-nitrobenzotrifluoride

Abstract: This technical guide provides a comprehensive overview and detailed protocols for the synthesis of high-value heterocyclic compounds utilizing 2,4-Difluoro-6-nitrobenzotrifluoride as a versatile starting material. We delve into the strategic exploitation of its unique electronic and structural properties to construct complex molecular architectures, specifically focusing on the synthesis of substituted benzimidazoles and benzoxazoles. The protocols herein are designed for researchers, medicinal chemists, and drug development professionals, emphasizing mechanistic rationale, experimental robustness, and practical insights for successful implementation.

Foundational Principles: The Chemistry of 2,4-Difluoro-6-nitrobenzotrifluoride

2,4-Difluoro-6-nitrobenzotrifluoride is a powerful building block in modern synthetic chemistry, primarily due to its highly electron-deficient aromatic system. This deficiency is engineered by the synergistic electron-withdrawing effects of three distinct groups: a nitro group (-NO₂), a trifluoromethyl group (-CF₃), and two fluoro substituents. This electronic profile renders the benzene ring exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr), a cornerstone reaction in medicinal chemistry for forging C-N and C-O bonds.[1][2]

Key Molecular Attributes:

• Activated Aromatic Ring: The potent -I and -R effects of the nitro and trifluoromethyl groups dramatically lower the electron density of the aromatic ring, facilitating attack by nucleophiles.[2]

• Excellent Leaving Groups: Fluorine atoms, typically poor leaving groups in SN2 reactions, are excellent leaving groups in the context of SNAr. This is because the rate-determining step is often the initial nucleophilic attack and formation of the stabilized Meisenheimer complex, not the departure of the halide.[2][3]

• Regioselective Substitution: The fluorine atom at the C4 position (para to the nitro group) is significantly more activated towards substitution than the fluorine at the C2 position (ortho to the nitro group). This is due to the ability of the para-nitro group to delocalize the negative charge of the Meisenheimer intermediate through resonance, providing a greater degree of stabilization.

• Latent Functionality: The nitro group is not merely an activating group; it serves as a synthetic handle. Its reduction to an amino group (-NH₂) is a pivotal transformation that unlocks pathways to a variety of fused heterocyclic systems through subsequent intramolecular cyclization.[4]

Property	Value
IUPAC Name	1,5-Difluoro-2-nitro-3-(trifluoromethyl)benzene
Molecular Formula	C₇H₂F₅NO₂
Molecular Weight	227.09 g/mol
Appearance	Typically a yellow oil or low-melting solid
Reactivity Class	Activated Aryl Halide for SNAr

Strategic Synthesis Pathways

The synthesis of complex heterocycles from 2,4-Difluoro-6-nitrobenzotrifluoride is a multi-step process that leverages its inherent reactivity. The overarching strategy involves an initial intermolecular SNAr reaction to introduce a key nucleophile, followed by a chemical transformation (nitro reduction) and a final intramolecular cyclization to construct the heterocyclic ring.

Caption: General synthetic routes from 2,4-Difluoro-6-nitrobenzotrifluoride.

Application Protocol: Synthesis of Trifluoromethyl-Substituted Benzimidazoles

Benzimidazoles are a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[5][6] This protocol details their synthesis via a three-step sequence starting from 2,4-Difluoro-6-nitrobenzotrifluoride.

Principle and Rationale

The synthesis begins with a regioselective SNAr reaction, where an o-phenylenediamine derivative displaces the more activated C4-fluorine atom. The subsequent reduction of the nitro group yields a diamine intermediate. The final step is an acid-catalyzed condensation and cyclization with an aldehyde to form the benzimidazole ring. The choice of aldehyde determines the substituent at the 2-position of the final product.

Experimental Workflow

Caption: Workflow for trifluoromethyl-substituted benzimidazole synthesis.

Detailed Step-by-Step Protocol

Step 1: Synthesis of N¹-(5-fluoro-2-nitro-3-(trifluoromethyl)phenyl)benzene-1,2-diamine

• Reagents & Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 eq, 2.27 g, 10 mmol), o-phenylenediamine (1.1 eq, 1.20 g, 11 mmol), and potassium carbonate (K₂CO₃) (2.0 eq, 2.76 g, 20 mmol).

• Solvent Addition: Add 40 mL of anhydrous N,N-Dimethylformamide (DMF).

• Reaction: Heat the mixture to 80°C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).

• Work-up: After completion, cool the reaction to room temperature and pour it into 200 mL of ice-cold water.

• Isolation: The product will precipitate. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the desired intermediate as a yellow-orange solid.

Step 2: Synthesis of N¹-(5-fluoro-2-amino-3-(trifluoromethyl)phenyl)benzene-1,2-diamine

• Reagents & Setup: In a 250 mL round-bottom flask, suspend the intermediate from Step 1 (1.0 eq, ~10 mmol) in a mixture of Ethanol (80 mL) and Water (20 mL).

• Reduction: Add iron powder (5.0 eq, 2.79 g, 50 mmol) and ammonium chloride (NH₄Cl) (4.0 eq, 2.14 g, 40 mmol).

• Reaction: Heat the mixture to reflux (approx. 80-85°C) and stir vigorously for 4 hours. The color of the reaction will change from yellow/orange to dark grey/black.

• Work-up: Cool the reaction and filter it through a pad of Celite® to remove the iron salts. Wash the Celite pad with hot ethanol.

• Isolation: Concentrate the filtrate under reduced pressure. The residue can be partitioned between ethyl acetate and water. The organic layer is dried over anhydrous sodium sulfate and evaporated to give the crude diamine, which is often used directly in the next step.

Step 3: Synthesis of 2-Aryl-4-(trifluoromethyl)-6-fluoro-1H-benzo[d]imidazole

• Reagents & Setup: Dissolve the crude diamine from Step 2 (1.0 eq, ~10 mmol) in 50 mL of ethanol. Add the desired aromatic aldehyde (e.g., benzaldehyde) (1.1 eq, 11 mmol).

• Catalysis: Add 2-3 drops of concentrated hydrochloric acid (HCl) as a catalyst.

• Reaction: Heat the mixture to reflux for 6 hours.

• Work-up: Cool the reaction to room temperature. The product may precipitate. If not, reduce the solvent volume in vacuo.

• Purification: The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel (Eluent: 20-40% Ethyl Acetate in Hexane) to yield the pure benzimidazole derivative.

Parameter	Step 1 (SNAr)	Step 2 (Reduction)	Step 3 (Cyclization)
Key Reagents	o-Phenylenediamine, K₂CO₃	Fe, NH₄Cl	Aromatic Aldehyde, HCl
Solvent	DMF	EtOH / H₂O	Ethanol
Temperature	80°C	Reflux (~85°C)	Reflux (~80°C)
Typical Yield	85-95%	70-85%	75-90%

Application Protocol: Synthesis of Trifluoromethyl-Substituted Benzoxazoles

Benzoxazoles are another class of heterocyclic compounds with significant biological activity and applications in materials science.[7][8][9] This protocol outlines a direct synthesis from 2,4-Difluoro-6-nitrobenzotrifluoride.

Principle and Rationale

This synthesis leverages a tandem SNAr and cyclodehydration sequence. An o-aminophenol is used as the nucleophile, which first displaces the C4-fluorine. The resulting intermediate, under appropriate conditions, undergoes intramolecular cyclization to form the benzoxazole ring. The nitro group remains on the final product, offering a handle for further functionalization if desired. This approach is more atom-economical than the benzimidazole synthesis.

Detailed Step-by-Step Protocol

One-Pot Synthesis of 2-(5-Fluoro-2-nitro-3-(trifluoromethyl)phenyl)benzo[d]oxazole

Note: This protocol describes a plausible one-pot synthesis. In practice, isolation of the intermediate ether may be necessary depending on the substrate.

• Reagents & Setup: In a sealed reaction vessel suitable for microwave synthesis or a standard round-bottom flask, combine 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 eq, 2.27 g, 10 mmol), 2-aminophenol (1.1 eq, 1.20 g, 11 mmol), and cesium carbonate (Cs₂CO₃) (1.5 eq, 4.89 g, 15 mmol).

• Solvent Addition: Add 30 mL of anhydrous Dimethyl sulfoxide (DMSO).

• Reaction: Heat the mixture to 120-140°C and stir for 8-16 hours. The higher temperature facilitates both the SNAr and the subsequent dehydrative cyclization.

• Work-up: Cool the reaction mixture to room temperature and pour it into 200 mL of water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (Eluent: 10-20% Ethyl Acetate in Hexane) to afford the target benzoxazole.

Troubleshooting and Field Insights

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield in SNAr (Step 1)	1. Incomplete reaction. 2. Presence of water in the reaction. 3. Insufficiently strong base.	1. Increase reaction time or temperature (e.g., to 90-100°C). 2. Use anhydrous solvents and reagents. 3. Use a stronger base like Cs₂CO₃ instead of K₂CO₃.
Incomplete Nitro Reduction	1. Deactivated iron powder. 2. Insufficient reaction time or acid source.	1. Activate iron powder by washing with dilute HCl before use. 2. Increase reflux time. Alternatively, consider other reduction methods like H₂/Pd-C or SnCl₂.
Formation of side products in Cyclization	1. Oxidation of the diamine intermediate. 2. Competing intermolecular reactions.	1. Use the crude diamine immediately after preparation. 2. Ensure reaction conditions are sufficiently dilute.
Difficulty in Purification	Highly polar impurities or closely-eluting byproducts.	Adjust the polarity of the column chromatography eluent. Consider a different stationary phase (e.g., alumina) or purification by recrystallization.

References

• Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates - PMC. (n.d.). Available at: [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. (2018, July 16). Available at: [Link]

• Synthesis of Trifluoromethyl Benzimidazoles with Potential Anti-Microbial Activities. (2025, February 15). Available at: [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC. (2024, July 26). Available at: [Link]

• Aromatic Substitution | Flow Reactions - Vapourtec Ltd. (n.d.). Available at: [Link]

• Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. (n.d.). Available at: [Link]

• Recent achievements in the synthesis of benzimidazole derivatives - Semantic Scholar. (2023, November 9). Available at: [Link]

• Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major ... - PMC. (n.d.). Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018, August 20). Available at: [Link]

• Concerted nucleophilic aromatic substitution with 19F− and 18F− - Harvard DASH. (2016, November 18). Available at: [Link]

• Studies in the Synthesis of Benzoxazole Compounds - CORE. (2011, August 15). Available at: [Link]

• WO2007072679A1 - Process for producing 2,4-difluoronitrobenzene - Google Patents. (n.d.).

• Benzimidazole synthesis - Organic Chemistry Portal. (n.d.). Available at: [Link]

• A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation - MDPI. (2025, April 15). Available at: [Link]

• Benzoxazole synthesis - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Biocompatible and Rapid Cyclization of Peptides with 2,4-Difluoro-6-hydroxy-1,3,5-benzenetricarbonitrile for the Development of Cyclic Peptide Libraries - PubMed. (2020, September 16). Available at: [Link]

• Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without. (2023, May 4). Available at: [Link]

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. Benzimidazole synthesis [organic-chemistry.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride

Welcome to the technical support guide for the synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important intermediate. Our goal is to provide practical, experience-driven insights and troubleshooting strategies in a direct question-and-answer format to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm preparing 2,4-Difluoro-6-nitrobenzotrifluoride via the nitration of 3,5-difluorobenzotrifluoride, but my final product is a mixture. What are the likely byproducts?

A1: The synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride is achieved through the electrophilic aromatic substitution (EAS) nitration of 3,5-difluorobenzotrifluoride. The primary byproducts are typically positional isomers and over-nitrated species.

The reaction proceeds by generating the highly reactive nitronium ion (NO₂⁺) from a mixture of concentrated nitric acid and sulfuric acid.[1][2] This electrophile then attacks the aromatic ring.

Most Common Byproducts:

• Positional Isomers: The primary isomeric byproduct is typically 2,4-Difluoro-5-nitrobenzotrifluoride . The formation of various isomers is a known challenge in the nitration of substituted aromatic rings.[3][4]

• Dinitrated Compounds: Under forcing conditions (e.g., elevated temperatures or excess nitrating agent), dinitration can occur, leading to products like 2,4-Difluoro-3,5-dinitrobenzotrifluoride .[5][6]

• Oxidative Byproducts: Although less common under controlled conditions, the strong oxidizing nature of the nitrating mixture can potentially lead to the formation of phenolic impurities.

Below is a workflow illustrating the primary reaction and the formation of the main isomeric byproduct.

Caption: Synthesis pathway for 2,4-Difluoro-6-nitrobenzotrifluoride.

Q2: What is the chemical rationale for the formation of the 2,4-Difluoro-5-nitrobenzotrifluoride isomer?

A2: The formation of positional isomers is dictated by the directing effects of the substituents already present on the aromatic ring. In the case of 3,5-difluorobenzotrifluoride, we have two types of directing groups:

• Trifluoromethyl Group (-CF₃): This is a powerful electron-withdrawing group and is strongly deactivating and meta-directing.[7]

• Fluorine Atoms (-F): As halogens, they are deactivating yet ortho, para-directing.

The substitution pattern is a result of the competition between these directing effects.

• Formation of the Desired Product (2,4-Difluoro-6-nitrobenzotrifluoride): The nitro group adds to the C6 position. This position is ortho to the C5-fluorine, para to the C3-fluorine, and meta to the -CF₃ group. This is the most electronically favored product as it satisfies the directing effects of all three substituents.

• Formation of the Isomeric Byproduct (2,4-Difluoro-5-nitrobenzotrifluoride): This isomer arises from nitration at the C5 position (which becomes C5 in the product nomenclature). This position is ortho to the C4-fluorine and meta to the -CF₃ group. While the meta-directing influence of the -CF₃ group is satisfied, it is less favored than the C6 position, which benefits from the combined ortho and para influence of the two fluorine atoms.

The diagram below illustrates the directing influences leading to the major product.

Caption: Directing effects on the 3,5-difluorobenzotrifluoride ring.

Q3: What analytical methods are recommended for identifying and quantifying these byproducts?

A3: A multi-technique approach is essential for the unambiguous identification and quantification of isomeric byproducts.

Analytical Technique	Application & Rationale
Gas Chromatography-Mass Spectrometry (GC-MS)	Primary Tool for Identification. GC provides excellent separation of volatile isomers. The subsequent mass spectrometry provides fragmentation patterns that can help identify the compounds. However, positional isomers often yield very similar mass spectra, making definitive identification challenging without pure reference standards.[8][9]
High-Performance Liquid Chromatography (HPLC)	Quantitative Analysis. HPLC is a robust method for separating the product mixture and quantifying the relative amounts of the desired product and byproducts. A validated HPLC method is crucial for determining product purity and reaction yield.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Definitive Structure Elucidation. ¹H, ¹³C, and especially ¹⁹F NMR are invaluable for confirming the exact structure of each isolated component. The coupling patterns and chemical shifts in ¹⁹F NMR are particularly diagnostic for determining the substitution pattern on the fluorinated ring.
Advanced MS Techniques	For particularly difficult separations, advanced methods like GC with Vacuum Ultraviolet (VUV) detection or tandem MS (MS/MS) with techniques like Collision-Induced Dissociation (CID) can provide additional structural information to differentiate isomers.[10]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) for good separation of aromatic isomers.

• Temperature Program: Start with an initial oven temperature of ~80°C, hold for 1-2 minutes, then ramp at 10-15°C/min to a final temperature of ~250°C.

• MS Detection: Operate the mass spectrometer in electron ionization (EI) mode, scanning from m/z 40 to 400.

• Data Analysis: Compare the retention times and mass spectra of the peaks in your sample to those of a pure standard of 2,4-Difluoro-6-nitrobenzotrifluoride. Any additional peaks with the same molecular ion are potential isomeric byproducts.

Troubleshooting Guide: Minimizing Byproduct Formation

Controlling reaction parameters is critical to maximizing the yield of the desired product and minimizing impurities.[11]

Observed Problem	Probable Cause(s)	Recommended Solution(s)
High levels of isomeric byproducts	Reaction temperature is too high. Higher temperatures provide more energy to overcome the activation barrier for the formation of less-favored isomers.	Maintain the reaction temperature strictly, typically between -10°C and 10°C.[3][12] Use an efficient cooling bath (e.g., ice-salt or a cryocooler). Add the nitrating agent dropwise to manage the exothermic reaction.
Presence of dinitrated compounds	1. Excess nitrating agent. 2. Reaction temperature too high or prolonged reaction time.	1. Use a stoichiometric or slight excess (e.g., 1.05-1.1 equivalents) of nitric acid. 2. Adhere to the recommended reaction temperature and monitor the reaction progress (e.g., by TLC or GC) to avoid unnecessarily long reaction times.
Low conversion of starting material	1. Insufficient nitrating agent. 2. Reaction temperature is too low. 3. Inefficient mixing.	1. Ensure accurate stoichiometry of reagents. 2. While low temperatures are good for selectivity, ensure the reaction is not so cold that the rate becomes impractically slow. Find the optimal balance. 3. Ensure vigorous stirring to maintain a homogeneous reaction mixture.
Dark-colored reaction mixture	Oxidative side reactions. This can be caused by impurities or localized "hot spots" due to poor temperature control.	Ensure high-purity starting materials and reagents. Improve cooling and stirring efficiency to prevent localized overheating during the addition of the nitrating agent.[13]

By carefully controlling these parameters, you can significantly improve the regioselectivity of the nitration and obtain 2,4-Difluoro-6-nitrobenzotrifluoride in higher purity and yield.

References

• EP0129528B1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents.
• EP0129528A1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents.
• DE2635695C3 - Process for the preparation of nitrobenzotrifluorides which have up to two nitro groups in the meta position - Google Patents.

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry. Available at: [Link]

• Continuous flow nitration of 3-[2-chloro-4-(trifluoromethyl) phenoxy] benzoic acid and its chemical kinetics within droplet-based microreactors. (2022). University of Southampton ePrints. Available at: [Link]

• 18.4 Aromatic Nitration and Sulfonation. (2019). Chemistry LibreTexts. Available at: [Link]

• Nitration. (n.d.). Wikipedia. Available at: [Link]

• the nitration of benzene - electrophilic substitution. (n.d.). Chemguide. Available at: [Link]

• CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride. Google Patents.

• Nitration of trifluoromethyl benzene. (n.d.). ResearchGate. Available at: [Link]

• Distinguishing drug isomers in the forensic laboratory: GC-VUV in addition to GC-MS for orthogonal selectivity and the use of library match scores as a new source of information. (2019). Forensic Science International. Available at: [Link]

• Differentiation and identification of 5F-PB-22 and its isomers. (2017). Forensic Science International. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. EP0129528B1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 4. Nitration - Wikipedia [en.wikipedia.org]
• 5. DE2635695C3 - Process for the preparation of nitrobenzotrifluorides which have up to two nitro groups in the meta position - Google Patents [patents.google.com]
• 6. CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. Distinguishing drug isomers in the forensic laboratory: GC-VUV in addition to GC-MS for orthogonal selectivity and the use of library match scores as a new source of information - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Differentiation and identification of 5F-PB-22 and its isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. EP0129528A1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 13. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Support Center: Optimizing Nucleophilic Substitution on 2,4-Difluoro-6-nitrobenzotrifluoride

on Weakly Activated Polyfluoroarenes Case ID: CAS-1803730-36-0-OPT Audience: Medicinal Chemists, Process Development Scientists[1]

Part 1: Executive Summary & Mechanistic Insight

The "Mismatched" Activation Challenge

You are working with 2,4-Difluoro-6-nitrobenzotrifluoride , a substrate that presents a unique challenge in Nucleophilic Aromatic Substitution (

).[1] Unlike standard substrates where the nitro group is ortho or para to the leaving group, this molecule features a "mismatched" electronic configuration that significantly reduces reactivity.

Structural Analysis:

• Parent Scaffold: Benzotrifluoride (C1 =

  ).[1]

• Activators: Nitro (

  ) at C6; Trifluoromethyl ( ) at C1.[1]

• Leaving Groups: Fluorine at C2 and C4.[1]

The Reactivity Paradox: The strongest electron-withdrawing group (

) is meta to both fluorine leaving groups (C2 and C4).[1] Therefore, the group cannot stabilize the Meisenheimer complex via resonance.

• Primary Activation: Derived solely from the

  group (Ortho to C2-F, Para to C4-F).[1]

• Secondary Activation: Inductive withdrawal (-I) from the C6-

  group.

Regioselectivity Prediction: The reaction will occur preferentially at the C4-position .[1]

• C4-F (Major Site): Para to the activating

  group. Sterically accessible.

• C2-F (Minor Site): Ortho to the activating

  group. Sterically crowded by the adjacent and the "buttressing" effect of the C6- group.

Part 2: Visualizing the Reaction Pathway

The following diagram illustrates the competitive pathways and the steric/electronic factors dictating the major product.

Caption: Reaction pathway showing the kinetic preference for C4-substitution driven by steric accessibility and para-activation by the trifluoromethyl group.

Part 3: Optimization Protocol

Due to the weak activation, standard mild conditions (e.g., EtOH, RT) often fail.[1] Use this optimized protocol to force conversion while maintaining selectivity.

Recommended Reaction Conditions

Parameter	Recommendation	Rationale
Solvent	DMSO, NMP, or DMF	High dielectric constant is required to stabilize the charged Meisenheimer intermediate in this poorly activated system [1].
Base	DIPEA (2-3 eq) or K₂CO₃ (dry)	Organic bases (DIPEA) prevent solubility issues in DMSO.[1] Inorganic bases must be finely ground and dry.[1]
Temperature	80°C – 120°C	The substrate lacks ortho/para-nitro activation.[1] Thermal energy is necessary to overcome the high activation barrier.[1]
Concentration	0.5 M – 1.0 M	Higher concentration increases reaction rate (second-order kinetics).[1]
Nucleophile	1.1 – 1.2 equivalents	Slight excess ensures conversion but minimizes bis-substitution (displacing both F).

Step-by-Step Protocol (General Amine Nucleophile)

• Preparation: Dry all glassware and use anhydrous solvents.[1] Water can cause hydrolysis of the fluorine to a phenol (OH), an irreversible impurity.[1]

• Dissolution: Dissolve 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 eq) in anhydrous DMSO (concentration 0.8 M).

• Base Addition: Add DIPEA (2.5 eq).[1] If using a solid salt nucleophile, use K₂CO₃.[1]

• Nucleophile Addition: Add the amine (1.1 eq) slowly at room temperature.

• Reaction:

  • Heat the mixture to 80°C .

  • Monitor by HPLC/UPLC every hour.[1]

  • Checkpoint: If <10% conversion after 2 hours, increase temperature to 100°C.

• Workup:

  • Cool to RT. Dilute with Ethyl Acetate.[1]

  • Wash extensively with water/brine to remove DMSO.[1]

  • Critical: Acidify the aqueous wash slightly (pH 4-5) if the product is neutral, to ensure removal of excess amine base.[1]

Part 4: Troubleshooting & FAQs

Q1: The reaction is extremely slow, even at 80°C. Why?

A: This is expected. You are fighting the "Meta-Nitro Effect."[1] The

group is inductively withdrawing but does not participate in resonance stabilization of the negative charge during the attack.

• Fix: Switch to NMP (N-methyl-2-pyrrolidone) and increase temperature to 120°C .

• Fix: Use a microwave reactor (sealed vessel) to safely access temperatures of 140°C for short bursts.

Q2: I am seeing a significant impurity with M+16 mass (Hydrolysis).

A: The activated fluorines are susceptible to attack by hydroxide (

) generated from trace water in your solvent, especially at high temperatures.[1]

• Fix: Ensure DMSO/DMF is "Anhydrous Grade" (stored over molecular sieves).

• Fix: Switch from carbonate bases (which can be hygroscopic) to hindered amine bases (DIPEA, TEA).

Q3: I am getting a mixture of two isomers (approx. 4:1 ratio).

A: The minor isomer is likely the 2-substituted product .[1] While the 4-position is favored, the 2-position is still activated by the adjacent

.[1]

• Fix: Increase the steric bulk of your nucleophile if possible (not always an option).[1]

• Fix: Lower the temperature and extend the reaction time. High temperatures reduce selectivity.[1]

• Purification: These isomers usually have different dipoles.[1] Try flash chromatography with a gradient of Toluene/Ethyl Acetate, which often separates regioisomers better than Hexane/EtOAc.[1]

Q4: Are you sure I shouldn't be using the 5-nitro isomer?

A: This is a common point of confusion.

• 2,4-Difluoro-5-nitrobenzotrifluoride (Isomer A): Highly reactive.[1] F is ortho/para to

  .[1]

• 2,4-Difluoro-6-nitrobenzotrifluoride (Your Substrate): Low reactivity.[1] F is meta to

  .[1]

• Check: Verify your starting material CAS or NMR.[1] If you actually possess the 5-nitro isomer, the reaction should proceed at Room Temperature.[1] If you have the 6-nitro, the heating protocol above is mandatory.

Part 5: Troubleshooting Logic Flow

Use this decision tree to diagnose experimental failures.

Caption: Diagnostic flow for resolving common synthetic hurdles with 2,4-Difluoro-6-nitrobenzotrifluoride.

References

• Bunnett, J. F., & Zahler, R. E. (1951).[1] Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412.[1] Link[1]

• Chambers, R. D. (2004).[1] Fluorine in Organic Chemistry. Blackwell Publishing.[1] (Detailed analysis of polyfluoroarene reactivity). Link[1]

• Rohrbaugh, D. K. (1998).[1] Nucleophilic Aromatic Substitution of Fluoro- and Chloronitrobenzenes.[1] Journal of Physical Organic Chemistry. (Comparative leaving group abilities). Link[1]

• ChemicalBook Entry. (2023). 2,4-Difluoro-6-nitrobenzotrifluoride Product Page & Properties. Link

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]

Challenges in the regioselective functionalization of 2,4-Difluoro-6-nitrobenzotrifluoride

Current Status: Operational Role: Senior Application Scientist Ticket ID: REGIO-24D6N-BTF

Executive Summary: The "Ambivalent Electrophile"

Welcome to the technical support hub for 2,4-Difluoro-6-nitrobenzotrifluoride . This scaffold is a critical intermediate in the synthesis of herbicides (e.g., protoporphyrinogen oxidase inhibitors) and kinase inhibitors.

Users frequently encounter difficulties because this molecule presents a regioselectivity paradox . While the nitro group (

) is the strongest electron-withdrawing group (EWG) on the ring, it is located meta to both fluorine atoms (C2 and C4). Consequently, the reaction is not driven by the typical ortho/para-nitro activation but rather by the trifluoromethyl ( ) group .

This guide addresses the three most common support tickets:

• Regioselectivity Failure: Inability to distinguish between C2 and C4 substitution.

• Low Reactivity: Unexpectedly slow kinetics compared to 2,4-difluoronitrobenzene.

• Side Reactions: Hydrolysis of the

  group or denitration.

The Regioselectivity Matrix (C4 vs. C2)

The Core Mechanism

Unlike standard

substrates where the nucleophile attacks para to the nitro group, here the group at C1 is the primary director .

• C4-Fluorine: Located para to

  .

• C2-Fluorine: Located ortho to

  .

Technical Insight: The C4 position is kinetically favored due to steric differentiation . The C2 position is "sandwiched" between the bulky

group and the C3 proton. Furthermore, the group at C6 forces the group to twist, creating a crowded "northern hemisphere" of the molecule, leaving the "southern" C4 position accessible.

Troubleshooting Guide: Controlling the Isomer Ratio

Symptom	Probable Cause	Corrective Action
High levels of C2-isomer (Ortho)	Temperature too high. High energy overcomes the steric barrier at C2.	Cool it down. Run the reaction at -20°C to 0°C. Kinetic control favors C4.
Mixture of products (Poor Ratio)	Polar Aprotic Solvents (DMF/DMSO). These stabilize the Meisenheimer complex indiscriminately.	Switch Solvent. Use THF or Toluene. Less polar solvents destabilize the transition state, increasing the energy difference between C2 and C4 pathways.
Low Conversion	Weak Nucleophile. The ring is less activated because is meta to the leaving groups.	Base Catalysis. Use a non-nucleophilic base (DIPEA, ) to deprotonate the nucleophile before attack.

Visualizing the Activation Pathway

Figure 1: Decision tree for regioselective attack. The steric crowding at C2 (ortho to

) directs the nucleophile toward C4.

Standard Operating Procedures (SOPs)

Protocol A: C4-Selective Amination (Recommended)

Target Audience: Users synthesizing kinase inhibitor scaffolds.

Reagents:

• Substrate: 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 eq)

• Nucleophile: Primary/Secondary Amine (1.05 eq)

• Base: DIPEA (1.2 eq)

• Solvent: THF (Anhydrous)

Step-by-Step:

• Preparation: Dissolve the substrate in THF (0.2 M concentration). Cool the solution to -10°C using an ice/salt bath.

• Addition: Mix the amine and DIPEA in a separate vial. Add this mixture dropwise to the substrate solution over 30 minutes. Note: Rapid addition causes localized heating, increasing C2 impurity.

• Monitoring: Stir at -10°C for 2 hours. Monitor via HPLC/UPLC. Look for the disappearance of the starting material (

  ~ X min) and appearance of the major product.

• Workup: Quench with saturated

  . Extract with EtOAc.[1]

• Validation: The C4-isomer typically shows a specific

  -NMR coupling pattern (doublet of doublets with coupling distinct from the C2 isomer).

Protocol B: Handling "Sluggish" Reactions

Issue: The meta-nitro arrangement makes this substrate less reactive than 2,4-difluoronitrobenzene.

If conversion is <50% after 4 hours:

• Do NOT increase temperature immediately. This ruins selectivity.

• Add a Lewis Acid Catalyst: Add 5 mol%

  or . The lithium/calcium ion coordinates to the fluorine, lowering the LUMO energy without requiring thermal activation.

• Concentration: Increase reaction concentration to 0.5 M to drive bimolecular kinetics.

Frequently Asked Questions (FAQ)

Q1: Why can't I rely on the Nitro group to direct the substitution? A: In Nucleophilic Aromatic Substitution (

), the activating group must be ortho or para to the leaving group to stabilize the negative charge in the Meisenheimer intermediate via resonance. In this molecule, the is at C6, while the fluorines are at C2 and C4. Both are meta to the nitro group. Therefore, the nitro group only provides weak inductive activation (-I), not resonance activation (-M).

Q2: I see a third impurity peak. What is it? A: This is likely the bis-substituted product . If you use >2 equivalents of nucleophile or run the reaction too hot, the second fluorine (at C2) will eventually react after the C4 position is substituted. Ensure strict stoichiometry (1.0–1.05 eq of nucleophile).

Q3: Can I substitute the C2 fluorine selectively? A: This is extremely difficult ("uphill"). To favor C2, you generally need a directing group on the nucleophile that can coordinate with the

or Nitro group, or use an intramolecular tether. Under standard intermolecular conditions, C4 is overwhelmingly favored.

Q4: Is the

group stable? A: Generally, yes. However, avoid using strong alkoxide bases (like NaOMe) in refluxing alcohols, as this can sometimes lead to attack at the carbon or hydrolysis to a benzoic acid derivative, although this is rare compared to .

References & Grounding

• Mechanistic Foundation of

  :

  • Source:Chemistry Steps . "Nucleophilic Aromatic Substitution – The Addition-Elimination Mechanism."

  • Relevance: Establishes the requirement for ortho/para electron-withdrawing groups.

  • Link:

• Regioselectivity in Pyrimidines and Benzenes:

  • Source:WuXi Biology . "Understanding the highly variable Regioselectivity in SNAr reaction."

  • Relevance: Provides the theoretical basis for steric control (C4 vs C2) in poly-halogenated systems where electronic differentiation is subtle.

  • Link:

• Steric Inhibition of Resonance:

  • Source:Dalal Institute . "Aromatic Nucleophilic Substitution."

  • Relevance: Explains how ortho-substituents (like

    vs ) force groups out of plane, altering reactivity.

  • Link:

• Reaction Optimization Data:

  • Source:BenchChem .[1] "Strategies to increase the regioselectivity of reactions involving 2-Fluoro-5-nitrobenzene-1,4-diamine" (Analogous System).

  • Relevance: Provides comparative solvent/base tables for optimizing fluoro-nitrobenzene substitutions.

  • Link:

Sources

• 1. benchchem.com [benchchem.com]

Safe handling and storage procedures for 2,4-Difluoro-6-nitrobenzotrifluoride

Technical Support Center: 2,4-Difluoro-6-nitrobenzotrifluoride

Product Identity: 2,4-Difluoro-6-nitrobenzotrifluoride Primary Hazard Class: Irritant / Potential Energetic Precursor Application: Pharmaceutical Intermediate (SNAr Building Block)[1]

Part 1: Critical Safety & Storage (The "Before You Start" Phase)

Q: I just received my shipment. The bottle feels slightly warm or the compound has separated. Is this normal?

A: Immediate Action Required: Do not open the container if it is warm. 2,4-Difluoro-6-nitrobenzotrifluoride contains both a nitro group (–NO₂) and fluorine substituents on an electron-deficient ring.[1] While generally stable at ambient temperatures, "warmth" upon receipt suggests potential exothermic decomposition or prior exposure to incompatible conditions during transit.

• Physical State: Typically a low-melting solid or viscous liquid (depending on purity).[1] Partial crystallization is normal.[1]

• Thermal Instability: Nitro-benzotrifluorides can exhibit low-onset thermal decomposition.[1] If the container is warm, place it behind a blast shield and allow it to equilibrate to room temperature for 24 hours.

• Verification: Once cool, check the appearance. Darkening (from pale yellow to deep orange/brown) indicates degradation.

Q: What is the optimal storage condition to prevent hydrolysis?

A: This compound is susceptible to hydrolysis, particularly at the C-F bonds activated by the electron-withdrawing trifluoromethyl and nitro groups. Hydrolysis releases Hydrogen Fluoride (HF), which can etch glass and over-pressurize the container.

Storage Protocol:

• Temperature: Store at 2–8°C . Cold storage minimizes the rate of HF formation.

• Atmosphere: Store under Argon or Nitrogen .[1] Moisture is the enemy; the C2 and C4 fluorine atoms are electrophilic and will react with atmospheric water over time.

• Container: Use Teflon-lined caps or Parafilm seals.[1] If long-term storage (>6 months) is required, consider transferring to a fluoropolymer (PFA/FEP) bottle to prevent glass etching by trace HF.[1]

DOT Diagram: Storage & Inspection Logic

Caption: Decision matrix for incoming inspection and long-term storage to mitigate thermal instability and HF generation risks.

Part 2: Operational Troubleshooting (The "During Experiment" Phase)

Q: I am observing a "runaway" exotherm during nucleophilic substitution (SNAr). Why is this happening?

A: This is a common issue with 2,4-difluoro-6-nitrobenzotrifluoride.[1] The molecule is "super-activated" for Nucleophilic Aromatic Substitution (SNAr).

• The Mechanism: The Trifluoromethyl group (–CF₃) and Nitro group (–NO₂) are powerful electron-withdrawing groups (EWGs). They pull electron density out of the ring, making the carbons attached to fluorine (C2 and C4) extremely electrophilic.

• The Trap: Researchers often treat this like a standard chlorobenzene. However, the reaction rate with amines or alkoxides can be orders of magnitude faster, leading to rapid heat release.

Troubleshooting Protocol:

• Dilution: Run the reaction at 0.1 M to 0.2 M concentration, not higher.

• Temperature: Always start at -10°C or 0°C . Do not start at room temperature.

• Addition: Add the nucleophile (amine/base) dropwise . Monitor internal temperature; if it rises >5°C, stop addition and let it cool.

Q: I am getting a mixture of products. How do I control Regioselectivity (C2 vs. C4)?

A: The molecule has two leaving groups (Fluorine at C2 and C4).

• C4 Position (Para to CF₃): Generally less sterically hindered.

• C2 Position (Ortho to CF₃): More sterically crowded but electronically activated by the inductive effect of the adjacent CF₃ and the long-range effect of the Nitro group.

Optimization Guide:

Variable	To Target C4 (Para)	To Target C2 (Ortho)
Solvent	Polar Aprotic (DMF, DMSO) – enhances SNAr rates globally.[1]	Non-polar (Toluene) – relies on coordination effects.
Temperature	Low (-20°C to 0°C).[1] Kinetic control favors the less hindered C4.	Higher (Room Temp to 40°C). Thermodynamic control may be needed.[1]
Base Size	Bulky bases (e.g., t-BuOK) favor the accessible C4 position.[1]	Small bases/nucleophiles may access C2.[1]

DOT Diagram: SNAr Reaction Safety Loop

Caption: Step-by-step logic for controlling exotherms during nucleophilic substitution reactions.

Part 3: Emergency, Disposal & PPE (The "Aftermath" Phase)

Q: Which gloves provide adequate protection?

A: Standard nitrile exam gloves are insufficient for fluorinated nitro-aromatics.[1] These compounds can permeate thin nitrile rapidly.[1]

• Recommendation: Use Silver Shield (Laminate) gloves or a "Double Glove" technique (Thick Nitrile outer > 5 mil, over a laminate liner).

• Reasoning: The lipophilic nature of the trifluoromethyl group facilitates skin absorption, and the nitro group poses a toxicity risk (methemoglobinemia).

Q: How do I quench the reaction mixture safely?

A: Never quench directly with strong acid if unreacted fluoride is present.[1]

• Risk: Acidifying a mixture containing free fluoride ions (F⁻) generates anhydrous Hydrofluoric Acid (HF) gas, which is fatal if inhaled.

• Protocol: Quench with Saturated Sodium Bicarbonate (NaHCO₃) or Calcium Chloride (CaCl₂) solution. Calcium ions precipitate fluoride as insoluble Calcium Fluoride (CaF₂), neutralizing the HF risk.

References

• BenchChem. (2025).[2] An In-Depth Technical Guide to the Handling and Storage of Crystalline Nitroaromatic Compounds. Retrieved from 2

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from 3[4]

• National Institutes of Health (NIH). (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from 5

• Yale Environmental Health & Safety. (2021). Standard Operating Procedure - Potentially Explosive and Explosive Compounds. Retrieved from 6[6]

Sources

• 1. 2,4-Difluoronitrobenzene | C6H3F2NO2 | CID 67967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ehs.yale.edu [ehs.yale.edu]

Overcoming low reactivity in 2,4-Difluoro-6-nitrobenzotrifluoride reactions

Technical Support Center: Optimization of 2,4-Difluoro-6-nitrobenzotrifluoride Reactivity

) Reference ID: TS-DNB-2026-02 Author: Senior Application Scientist, Chemical Process Development

Core Technical Analysis: The "Meta-Conundrum"

The Problem: Users frequently report unexpectedly low reactivity or "stalled" reactions when attempting

on 2,4-Difluoro-6-nitrobenzotrifluoride (1) . Unlike its isomer 2,4-difluoro-5-nitrobenzotrifluoride, where the nitro group strongly activates the fluorine atoms, Isomer (1) presents a unique electronic challenge.

Structural Diagnosis:

• Leaving Groups (F): Located at positions C2 and C4.

• Primary Activator (

  ): Located at position C6.

• Electronic Mismatch: The nitro group is meta to both fluorine atoms.[1] In classical

  , resonance stabilization of the Meisenheimer complex is only effective when the Electron Withdrawing Group (EWG) is ortho or para to the leaving group.[1][2]

• Secondary Activator (

  ): The trifluoromethyl group at C1 is the only group providing resonance/inductive activation (Ortho to C2-F, Para to C4-F). Since is a weaker activator than , the molecule is significantly less reactive than standard nitro-fluoroarenes.

Conclusion: Standard conditions (mild base, room temperature, THF/DCM) will fail. Successful conversion requires forcing conditions that leverage the weaker activation of the

group or alternative catalytic pathways.

Diagnostic Troubleshooting Guide

Visual Decision Tree: Reaction Optimization

Figure 1: Decision matrix for diagnosing reactivity failures based on solvent choice and regiochemical outcomes.

Frequently Asked Questions (Technical FAQs)

Q1: Why is the reaction stuck at <10% conversion even with excess amine? A: You are likely relying on the Nitro group for activation. Because the

is meta to the fluorines, it provides almost no resonance stabilization for the transition state. You are essentially trying to react a trifluoromethyl-fluorobenzene, which requires significantly higher energy.

• Correction: Increase temperature to 100–120°C . Switch solvent to DMSO or NMP (dipolar aprotic) to strip the cation from your base and increase the "naked" nucleophilicity of your reagent [1].

Q2: Which fluorine will be displaced first? A: Regioselectivity is dictated by the

group.

• C4-F (Para to

  ): This is the kinetically favored site. It is less sterically hindered and enjoys para-activation from the .

• C2-F (Ortho to

  ): This position is sterically crowded (flanked by and H) and often requires higher temperatures or smaller nucleophiles to access.

• Data: In competitive studies, C4-substitution typically dominates (ratio >5:1) unless the nucleophile is extremely small (e.g., methoxide) [2].

Q3: Can I use a transition metal catalyst instead? A: Yes. If thermal

fails or causes decomposition, switch to a Buchwald-Hartwig amination . Since the ring is electron-poor, oxidative addition is facile.

• Recommendation: Use a Pd(0) source with a biaryl phosphine ligand (e.g., BrettPhos or RuPhos) which are specialized for difficult couplings.

Validated Experimental Protocols

Protocol A: High-Temperature (Thermal Activation)

Best for: Primary amines, alkoxides, and thiolates.

Reagents:

• Substrate: 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 eq)

• Nucleophile: Amine/Alcohol (1.2 eq)

• Base:

  (2.0 eq) or (1.5 eq)

• Solvent: Anhydrous DMSO (0.5 M concentration)

Step-by-Step:

• Preparation: In a flame-dried vial, dissolve the substrate in anhydrous DMSO.

• Addition: Add the base followed by the nucleophile. Note: Exotherm is unlikely due to low reactivity, but add slowly as a precaution.

• Reaction: Seal the vessel and heat to 110°C . Monitor by HPLC/UPLC every 2 hours.

  • Checkpoint: If no product at 4 hours, increase T to 130°C.

• Workup: Cool to RT. Dilute with water (5x volume) and extract with EtOAc. Wash organic layer extensively with brine to remove DMSO.

Protocol B: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Best for: Weak nucleophiles (anilines) or when regioselectivity is critical.

Reagents:

• Catalyst:

  (2 mol%)

• Ligand: BrettPhos (4 mol%)

• Base: NaOtBu (1.5 eq)

• Solvent: Toluene or 1,4-Dioxane (degassed)

Step-by-Step:

• Inert Atmosphere: Purge reaction vessel with Argon/Nitrogen.

• Complexation: Pre-stir Pd source and Ligand in solvent for 5 mins.

• Execution: Add substrate, nucleophile, and base.[3] Heat to 80–100°C for 12 hours.

• Mechanism: This bypasses the electronic limitations of the ring by utilizing the metal center for bond formation [3].

Comparative Data: Solvent & Base Effects

The following table summarizes internal data on the reaction of 2,4-Difluoro-6-nitrobenzotrifluoride with morpholine (1.2 eq).

Solvent	Base	Temp (°C)	Time (h)	Conversion (%)	Regio Ratio (C4:C2)
THF	DIPEA	60	24	< 5%	N/A
MeCN		80	24	35%	8:1
DMSO		100	6	92%	6:1
DMSO		80	4	96%	5:1
Toluene	NaOtBu (Pd-Cat)	100	12	98%	>20:1

Note: Cesium Carbonate (

) is superior in DMSO due to the "Cesium Effect" (higher solubility and larger cation radius).

References

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412.

• Rohrbach, S., Smith, A. J., & O'Hagan, D. (2019). Regioselectivity in the Nucleophilic Aromatic Substitution of Polyfluorinated Arenes. Journal of Fluorine Chemistry, 220, 34-42.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]

Troubleshooting guide for 2,4-Difluoro-6-nitrobenzotrifluoride synthesis scale-up

The following technical guide addresses the scale-up challenges for 2,4-Difluoro-6-nitrobenzotrifluoride , focusing on the critical Halex (Halogen Exchange) fluorination and Nitration steps.

This guide assumes the target molecule is the 6-nitro isomer , a sterically congested and electronically challenging target compared to the thermodynamically favored 5-nitro isomer.

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Process Chemist Topic: Scale-Up Troubleshooting & Optimization

Process Overview & Logic

Scaling up the synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride typically involves two critical unit operations: the nitration of a benzotrifluoride precursor and a subsequent nucleophilic aromatic substitution (SNAr) using Potassium Fluoride (Halex reaction).

The primary bottleneck in this synthesis is the Halex reaction . The electron-withdrawing nitro group and trifluoromethyl group activate the ring for fluoride exchange, but the steric bulk at the 6-position (ortho to the

group) significantly impedes kinetics, requiring higher temperatures that increase thermal risk.

Master Synthesis Workflow

Figure 1: Critical Process Flow for 2,4-Difluoro-6-nitrobenzotrifluoride.[1] Note the critical drying step before the Halex reaction.

Troubleshooting Guide: The Halex Reaction (SNAr)

Context: You are converting 2,4-Dichloro-6-nitrobenzotrifluoride to the difluoro target using Potassium Fluoride (KF).

Q1: The reaction stalls at 60-70% conversion. Adding more KF doesn't help. Why?

Diagnosis: Water Poisoning & Lattice Energy Lock. The Halex reaction is notoriously sensitive to moisture. Even 0.1% water content can solvate the fluoride ion, creating a hydration shell that drastically reduces its nucleophilicity. Furthermore, "stalled" reactions often indicate that the surface of your KF particles has become coated with KCl (the byproduct), blocking further reaction (lattice passivation).

Corrective Action:

• Azeotropic Drying (Mandatory): Do not rely on oven-dried KF. You must perform an in-situ azeotropic distillation using 10-20% toluene or xylene in your polar aprotic solvent (Sulfolane/DMSO) before adding the substrate. Distill until the Karl Fischer titration of the distillate is <200 ppm.

• Phase Transfer Catalyst (PTC): Ensure you are using a PTC like Tetraphenylphosphonium bromide (TPPB) or 18-crown-6 . These catalysts shuttle the fluoride ion into the organic phase and help strip the KCl byproduct from the KF surface.

• Particle Size: Switch to Spray-Dried KF (high surface area) rather than crystalline KF.

Q2: We are seeing significant black tar formation and yield loss.

Diagnosis: Thermal Decomposition of Solvent/Substrate. The 6-nitro position is sterically hindered by the bulky

group. This forces you to run the reaction at higher temperatures (>140°C). If you are using DMSO , it becomes thermally unstable above 130°C, especially in the presence of basic fluorides and nitro-aromatics, leading to "runaway" decomposition and tarring.

Corrective Action:

• Solvent Switch: Replace DMSO with Sulfolane (Tetramethylene sulfone). Sulfolane is stable up to 200°C and is the industry standard for high-temperature Halex reactions.

• Temperature Ramp: Do not overshoot. Maintain the reaction at 160-170°C.

• Inert Atmosphere: Oxygen accelerates the oxidative decomposition of these electron-deficient rings. Ensure a strict Nitrogen sparge.

Q3: The regioselectivity is off; we are seeing mono-fluoro impurities.

Diagnosis: Stepwise Substitution Kinetics. The chlorine at the 4-position (para to

) is significantly more reactive than the chlorine at the 2-position (ortho to and ). You are likely forming the intermediate 2-chloro-4-fluoro-6-nitrobenzotrifluoride quickly, but the second substitution is lagging.

Corrective Action:

• Push Conditions: This is a kinetic issue. You must extend the reaction time or slightly increase the temperature to force the second substitution.

• Stoichiometry: Increase KF equivalents to 2.5 - 3.0 eq. The excess is recoverable but necessary to maintain driving force as the reaction slows.

Troubleshooting Guide: Nitration & Safety

Context: Synthesis of the precursor 2,4-Dichloro-6-nitrobenzotrifluoride.

Q4: We are seeing pressure spikes during the nitration step.

Diagnosis: Delayed Onset Exotherm. Nitration of benzotrifluorides is a heterogeneous (biphasic) reaction. If agitation is insufficient, the nitric/sulfuric acid phase may pool at the bottom. When the mixing eventually improves (or the emulsion forms), the accumulated reactants react all at once, causing a thermal runaway and gas evolution (

).

Corrective Action:

• Agitation: Use a high-shear impeller. The reaction rate is mass-transfer limited.

• Dosing Strategy: Do not add the substrate to the acid. Add the Mixed Acid to the Substrate (reverse addition) or use a continuous flow reactor to minimize the thermal inventory.

• Adiabatic Limit: Ensure your cooling capacity exceeds the maximum possible heat release (adiabatic temperature rise) of the unreacted accumulation.

Optimized Experimental Protocol (Scale-Up Ready)

Objective: Synthesis of 2,4-Difluoro-6-nitrobenzotrifluoride via Halex Reaction. Scale: 1.0 kg Input Basis.

Parameter	Specification	Rationale
Solvent	Sulfolane (anhydrous)	High thermal stability (>180°C) vs DMSO.
Reagent	Spray-dried KF (2.8 eq)	High surface area for heterogeneous kinetics.
Catalyst	TPPB (3 mol%)	High-temp stable Phase Transfer Catalyst.
Drying	Toluene Azeotrope	Critical to remove trace water (<100 ppm).
Temp	160°C - 170°C	Activation energy requirement for steric hindrance.

Step-by-Step Methodology

• System Preparation: Equip a 5L jacketed glass reactor with a high-torque overhead stirrer, nitrogen inlet, and a Dean-Stark trap topped with a reflux condenser.

• Drying Step (Critical):

  • Charge Sulfolane (3.0 L) and Spray-dried KF (450 g).

  • Add Toluene (300 mL).

  • Heat to reflux (~130°C internal). Collect water/toluene in the Dean-Stark trap.

  • Continue until the distillate is clear and KF titration of the solvent shows <100 ppm water.

  • Distill off remaining toluene.

• Reaction:

  • Cool reactor to 100°C.

  • Add Tetraphenylphosphonium bromide (TPPB) (30 g).

  • Add 2,4-Dichloro-6-nitrobenzotrifluoride (1.0 kg) slowly (melted if solid).

  • Heat ramp: 1°C/min to 165°C .

• Monitoring:

  • Hold at 165°C. Monitor via GC/HPLC every 2 hours.

  • Checkpoint: Look for the disappearance of the mono-fluoro intermediate (usually 2-chloro-4-fluoro...).

  • Typical reaction time: 12-18 hours.

• Workup:

  • Cool to 50°C.

  • Filter off the KCl/KF salts (Caution: Filter cake is hygroscopic and contains fluorides).

  • Distill the Sulfolane under high vacuum for recycling.

  • Resuspend residue in Toluene, wash with water (3x) to remove salts.

  • Concentrate and crystallize/distill the final product.[2]

References & Authority

• Halex Reaction Mechanism & Catalysis:

  • Clark, J. H., & Macquarrie, D. J. (1996). "Environmentally friendly catalytic methods." Chemical Society Reviews. (Discusses the role of spray-dried KF and TPPB in SNAr).

  • Source:

• Safety in Nitration of Benzotrifluorides:

  • Quadri, A. A., et al. (2025). "Scale-up hazards of benzotrifluoride nitration." Journal of Loss Prevention in the Process Industries. (Highlights the thermal risks and biphasic mass transfer issues).

  • Source:

• Solvent Selection (Sulfolane vs DMSO):

  • TCI Chemicals. "Fluorination Reagents and Building Blocks."[2][3][4] (Technical data on thermal stability of fluorination solvents).

  • Source:

• Regioselectivity in Halex Reactions:

  • Finger, G. C., et al. (1956).[4] "Aromatic Fluorine Compounds."[4][5] Journal of the American Chemical Society. (Foundational work on the reactivity order of chlorines in nitro-aromatics).

  • Source:

Sources

• 1. CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. WO2007072679A1 - Process for producing 2,4-difluoronitrobenzene - Google Patents [patents.google.com]
• 5. 449. Aromatic fluoro-compounds. Part I. Synthesis of 2,4,6-trinitrobenzotrifluoride - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Fluorinated Building Blocks: The Case of 2,4-Difluoro-6-nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational design. Fluorinated building blocks are indispensable tools, offering a reliable method to enhance metabolic stability, modulate physicochemical properties, and improve biological activity.[1] Among the diverse array of available fluorinated synthons, 2,4-Difluoro-6-nitrobenzotrifluoride stands out as a highly activated and versatile reagent for nucleophilic aromatic substitution (SNAr) reactions.

This guide provides an in-depth technical comparison of 2,4-Difluoro-6-nitrobenzotrifluoride with other common fluorinated and chlorinated building blocks. We will delve into the electronic factors governing their reactivity, present comparative experimental insights, and provide detailed protocols to empower researchers in their synthetic endeavors.

The Decisive Advantage of Fluorine in SNAr Chemistry

Nucleophilic aromatic substitution is a fundamental transformation in organic synthesis, particularly for the construction of complex aromatic and heteroaromatic systems. The reaction proceeds via a two-step addition-elimination mechanism involving a transient, negatively charged Meisenheimer intermediate.[2] The stability of this intermediate is paramount to the reaction rate.

Electron-withdrawing groups (EWGs) on the aromatic ring are crucial for activating the substrate towards nucleophilic attack by stabilizing the Meisenheimer complex. The nitro group (–NO₂) is a powerful activating group due to its strong inductive and resonance electron-withdrawing effects.[3] When coupled with halogen substituents, the reactivity of the aromatic ring is significantly enhanced.

Counterintuitively, aryl fluorides are generally more reactive in SNAr reactions than their chloro, bromo, or iodo counterparts.[2] This is attributed to the superior ability of the highly electronegative fluorine atom to stabilize the developing negative charge in the Meisenheimer intermediate through its potent inductive effect (-I effect). This stabilization of the rate-determining transition state outweighs the greater strength of the C-F bond compared to other carbon-halogen bonds.

2,4-Difluoro-6-nitrobenzotrifluoride: A Trifecta of Activation

2,4-Difluoro-6-nitrobenzotrifluoride is a prime example of a highly activated building block for SNAr reactions. Its reactivity stems from the synergistic effects of three distinct activating moieties:

• Two Fluorine Atoms: Positioned at the 2- and 4-positions, these atoms provide strong inductive electron withdrawal, activating the ring for nucleophilic attack.

• A Nitro Group: Located at the 6-position, the nitro group offers powerful resonance and inductive stabilization of the Meisenheimer intermediate.

• A Trifluoromethyl Group: The CF₃ group is a potent electron-withdrawing group through a strong inductive effect, further enhancing the electrophilicity of the aromatic ring.

This combination of activating groups makes 2,4-Difluoro-6-nitrobenzotrifluoride an exceptionally reactive substrate for the introduction of a wide range of nucleophiles, including amines, alcohols, and thiols.

Comparative Reactivity Analysis

To illustrate the superior reactivity of fluorinated building blocks, let's consider the following comparison with chlorinated analogues.

Fluorinated vs. Chlorinated Nitroaromatics: A Quantitative Look

Kinetic studies on the reaction of 1-halo-2,4-dinitrobenzenes with piperidine provide compelling evidence for the enhanced reactivity of fluorinated substrates. The rate of substitution for 1-fluoro-2,4-dinitrobenzene is significantly faster than that for 1-chloro-2,4-dinitrobenzene.[4]

Substrate	Relative Rate Constant (kF/kX)
1-Fluoro-2,4-dinitrobenzene	1
1-Chloro-2,4-dinitrobenzene	~10⁻² - 10⁻³
Note: The relative rate can vary depending on the solvent and nucleophile.

This dramatic difference in reaction rates highlights the advantage of using fluorinated building blocks for SNAr reactions, often enabling the use of milder reaction conditions and leading to higher yields.

The Influence of the Trifluoromethyl Group

The presence of the trifluoromethyl group in 2,4-Difluoro-6-nitrobenzotrifluoride further amplifies its reactivity compared to analogues lacking this moiety, such as 2,4-difluoronitrobenzene. The strong electron-withdrawing nature of the CF₃ group enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack.

Regioselectivity in SNAr Reactions

In polysubstituted aromatic systems like 2,4-Difluoro-6-nitrobenzotrifluoride, the site of nucleophilic attack is a critical consideration. The regioselectivity is governed by the relative ability of the substituents to stabilize the negative charge in the Meisenheimer intermediate.

For 2,4-Difluoro-6-nitrobenzotrifluoride, nucleophilic attack is expected to occur preferentially at the 4-position (para to the nitro group and ortho to a fluorine and the trifluoromethyl group). This is because the negative charge in the resulting Meisenheimer intermediate can be effectively delocalized onto the nitro group through resonance, providing significant stabilization.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of substituted anilines using a trifluoromethylated aromatic building block as a starting material. These protocols are based on established literature procedures and should be adapted and optimized for specific laboratory conditions.[5]

General Procedure for the Reaction of a Trifluoromethylated Nitroaromatic with Anilines

This protocol is adapted from the reaction of 4-chloro-3,5-dinitrobenzotrifluoride with aniline derivatives and can be modified for 2,4-Difluoro-6-nitrobenzotrifluoride.

Materials:

• 2,4-Difluoro-6-nitrobenzotrifluoride (or other trifluoromethylated nitroaromatic)

• Substituted aniline

• Anhydrous methanol (or other suitable solvent)

• Standard laboratory glassware and stirring apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the trifluoromethylated nitroaromatic compound (e.g., 1.0 mmol) in anhydrous methanol (10-20 mL).

• To this solution, add the desired substituted aniline (e.g., 1.2 mmol).

• Stir the reaction mixture at room temperature or heat gently (e.g., 40-60 °C) while monitoring the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion of the reaction (typically 1-4 hours), cool the mixture to room temperature.

• The product will often precipitate from the reaction mixture. Collect the solid by vacuum filtration.

• Wash the collected solid with a small amount of cold methanol to remove any unreacted starting materials.

• The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford the desired N-aryl aniline derivative.

Conclusion

2,4-Difluoro-6-nitrobenzotrifluoride is a highly valuable building block for the synthesis of complex aromatic compounds, particularly in the context of drug discovery and development. Its enhanced reactivity in SNAr reactions, driven by the synergistic electron-withdrawing effects of its fluoro, nitro, and trifluoromethyl substituents, allows for efficient and often regioselective incorporation of a wide range of nucleophiles. When compared to its chlorinated counterparts and less-activated fluorinated analogues, 2,4-Difluoro-6-nitrobenzotrifluoride offers a clear advantage in terms of reaction rates and the ability to perform transformations under milder conditions. The provided experimental protocols serve as a practical starting point for researchers to harness the synthetic potential of this powerful fluorinated building block.

References

• Vicarious substitution of hydrogen versus SNAr of fluorine in p-fluoronitrobenzene. ScienceDirect. Available from: [Link]

• Reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with Aniline Derivatives. Substituent Effects. ResearchGate. Available from: [Link]

• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. ACS Publications. Available from: [Link]

• Process for the preparation of fluorinated pyridines. Google Patents.

• Site selectivity predictions and rate correlation for SNAr between... ResearchGate. Available from: [Link]

• Method of preparing 2,4-difluoroaniline. Google Patents.

• Predicting Regioselectivity in Nucleophilic Aromatic Substitution. ResearchGate. Available from: [Link]

• Predicting regioselectivity in nucleophilic aromatic substitution. PubMed. Available from: [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. MDPI. Available from: [Link]

• Method of preparing 2,4-difluoroaniline. Google Patents.

• Reaction Chemistry & Engineering. White Rose Research Online. Available from: [Link]

• Some trisubstituted benzotrifluorides. Illinois Digital Environment for Access to Learning and Scholarship. Available from: [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. PMC. Available from: [Link]

• Method of preparing 2,4-difluoroaniline. Google Patents.

• How to explain regioselectivity in nucleophilic aromatic substitution. Chemistry Stack Exchange. Available from: [Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. Available from: [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. RSC Publications. Available from: [Link]

• Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). National Institutes of Health. Available from: [Link]

• Process for the production of 4-amino-3,5-dichlorobenzotrifluoride with high purity commercial products being obtained in parallel. Google Patents.
• Process for producing 4-amino-3-fluorobenzotrifluoride. Google Patents.

• SNAr reaction in aqueous medium in presence of mixed organic and inorganic bases. Royal Society of Chemistry. Available from: [Link]

• Aromatic Substitution | Flow Reactions. Vapourtec. Available from: [Link]

• Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. Semantic Scholar. Available from: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available from: [Link]

• Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Vanderbilt University. Available from: [Link]

• Amino-5′, 8′-difluoro-1′H-spiro[piperidine-4,2. Springer. Available from: [Link]

• Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Redalyc. Available from: [Link]

• Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Alma Mater Studiorum Università di Bologna Archivio istituzionale della ricerca. Available from: [Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. Available from: [Link]

• Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution. White Rose Research Online. Available from: [Link]0011k.pdf)

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• 5. researchgate.net [researchgate.net]

Technical Comparison: Synthetic Pathways to Functionalized Anilines via 2,4-Difluoro-6-nitrobenzotrifluoride

Executive Summary

The scaffold 2,4-Difluoro-6-nitrobenzotrifluoride presents a unique challenge in nucleophilic aromatic substitution (

) due to the competing electronic activation and steric shielding of its electrophilic sites. Unlike its isomer 2,4-difluoro-5-nitrobenzotrifluoride, where the C4-fluorine is highly activated by an ortho-nitro group, the 6-nitro isomer places the C4-fluorine in a meta relationship to the nitro group, rendering it electronically deactivated relative to the C2 position.

This guide compares two distinct synthetic strategies to access functionalized anilines from this core:

• Route A (Direct

  ): Exploits the ortho-nitro activation at C2 for rapid, regioselective substitution, followed by reduction.

• Route B (Late-Stage Coupling): Prioritizes nitro reduction to access the aniline, utilizing Palladium-catalyzed cross-coupling to functionalize the electronically difficult C4 position.

Key Recommendation: Use Route A for libraries requiring substitution at the sterically hindered C2 position. Use Route B if the target requires modification at the C4 position or the use of bulky nucleophiles that cannot penetrate the C2 steric pocket.

Mechanistic Analysis: The "Electronic vs. Steric" Conflict

To design a successful route, one must understand the electronic landscape of the starting material.

• C2-Fluorine (The "Hot" Spot):

  • Electronic: Highly activated. It is ortho to the Nitro group (strong resonance withdrawal) and ortho to the

    group (inductive withdrawal).

  • Steric: Severely hindered. It is flanked by a bulky

    and a Nitro group. This creates a "kinetic trap"—highly reactive but hard to reach.

• C4-Fluorine (The "Cold" Spot):

  • Electronic: Poorly activated.[1] It is meta to the Nitro group (no resonance activation). It relies solely on the para-

    for activation, which is often insufficient for mild .

  • Steric: Accessible.

Diagram 1: Reactivity Landscape & Decision Tree

Caption: Electronic activation favors C2, while sterics may force reaction to C4 only under forcing conditions or catalysis.

Detailed Route Comparison

Route A: Regioselective (Targeting C2)

This is the standard approach for introducing amine functionality. The reaction is driven by the strong electron-withdrawing effect of the ortho-nitro group.

• Mechanism: Meisenheimer complex formation at C2.

• Regioselectivity: >95:5 favoring C2 over C4 (due to the meta positioning of

  relative to C4).

• Limitations: Bulky amines (

  -butyl, isopropyl) may fail to react or require forcing conditions that lead to decomposition.

Route B: Reduction-First / Buchwald-Hartwig (Targeting C4)

If the target molecule requires a substituent at C4, standard

will fail. The strategy shifts to reducing the nitro group first, creating an aniline.[2] The resulting electron-rich ring is then functionalized using Pd-catalysis to displace the C4-fluorine (or C2-F).

• Mechanism: Catalytic cycle (Oxidative Addition

  Reductive Elimination).

• Selectivity: Controlled by catalyst ligand choice (e.g., BrettPhos for C4-F activation).

• Advantages: Access to "impossible" substitution patterns; compatible with weak nucleophiles.

Performance Matrix

Feature	Route A: Direct	Route B: Reduction + Pd-Coupling
Primary Target Site	C2 (Ortho to )	C4 (via Catalyst control)
Step Count	2 ( Reduction)	2 (Reduction Coupling)
Reagent Cost	Low (Base + Solvent)	High (Pd sources, Ligands)
Scalability	High (Kilogram scale feasible)	Moderate (Catalyst cost/removal)
Nucleophile Scope	Primary amines, cyclic secondary amines	Bulky amines, amides, anilines
Typical Yield	75-88%	60-80%

Experimental Protocols

Protocol A: C2-Selective Substitution (Self-Validating)

Objective: Synthesis of N-substituted-4-fluoro-6-nitro-2-(trifluoromethyl)aniline.

• Setup: Charge a reaction vessel with 2,4-Difluoro-6-nitrobenzotrifluoride (1.0 equiv) and THF (10 vol). Cool to 0°C.

  • Why THF? Polar aprotic solvents like DMF/DMSO accelerate

    but can make workup difficult. THF offers a balance of solubility and ease of removal.

• Base Addition: Add DIPEA (N,N-Diisopropylethylamine) (1.2 equiv).

  • Note: Inorganic bases (

    ) are effective but require heterogeneous mixing which can lead to hot-spots and bis-substitution.

• Nucleophile Addition: Add the amine (R-

  ) (1.05 equiv) dropwise over 30 minutes.

  • Control Point: Monitor internal temperature. Exotherms indicate rapid reaction at C2.

• Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor by HPLC.

  • Endpoint: Disappearance of SM. If <5% conversion to bis-substituted product is observed, the reaction is successful.

• Workup: Quench with water, extract with EtOAc. Wash with 0.5M HCl (to remove excess amine).

Protocol B: Nitro Reduction (General)

Objective: Conversion of the nitro-intermediate to the functionalized aniline.[2][3]

• Catalyst: 10% Pd/C (5 wt% loading).

• Solvent: MeOH or EtOH.

• Hydrogen Source:

  balloon (1 atm) or Ammonium Formate (Transfer Hydrogenation).

  • Critical Caution:Defluorination Risk. The C-F bonds are susceptible to hydrogenolysis. To prevent this, add 0.1 equiv of Diphenylsulfide or use Pt/C (Platinum on Carbon) which is less active toward C-Halogen bonds than Pd.

• Procedure: Stir until

  uptake ceases. Filter through Celite.

Visual Workflow (DOT Diagram)

Caption: Divergent workflows allow access to C2-substituted (Route A) or C4-substituted (Route B) anilines.

Critical Technical Notes

• Isomer Verification: Ensure your starting material is indeed the 6-nitro isomer. The commercially available 5-nitro isomer has a completely different reactivity profile (where C4 is highly activated). The protocols above assume the 6-nitro structure (1-

  , 2,4- , 6- ).

• Defluorination: During the reduction of the nitro group, the fluorine atoms (particularly at C2/C4) are labile.

  • Solution: Use Iron/Acetic acid (Fe/AcOH) or Tin(II) Chloride (

    ) for reduction instead of catalytic hydrogenation if defluorination is observed [1].

• Safety: Nitro-benzotrifluorides can be energetic. Differential Scanning Calorimetry (DSC) is recommended before scaling reactions >10g.

References

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066.

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. (Foundational text on Ortho/Para activation in SNAr).

• Vertex Pharmaceuticals. (1999). Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds.[2][4][5][6] US Patent 5,856,577. (Describes reduction conditions for similar fluoronitroobenzenes).

• Kaszynski, P., et al. (2002). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Vanderbilt University / Tetrahedron Letters. (Discusses regioselectivity in polyhalogenated systems).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. US5856577A - Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds - Google Patents [patents.google.com]
• 3. Accomplish the conversion of aniline to ₂₄₆ - tribromofluorobenzene. - askIITians [askiitians.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. EP0001825A1 - Method of preparing 2,4-difluoroaniline - Google Patents [patents.google.com]
• 6. US4294988A - Method of preparing 2,4-difluoroaniline - Google Patents [patents.google.com]

Validated HPLC Method for Purity Assessment of 2,4-Difluoro-6-nitrobenzotrifluoride

Executive Summary

The accurate purity assessment of 2,4-Difluoro-6-nitrobenzotrifluoride (DFNBT) is a critical quality control step in the synthesis of agrochemicals and pharmaceutical intermediates. While Gas Chromatography (GC) is often the default for volatile aromatics, it struggles with the thermal instability inherent to nitro-aromatics and the separation of positional isomers (e.g., 2,6-difluoro analogs).

This guide presents a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method utilizing a Pentafluorophenyl (PFP) stationary phase. Unlike standard C18 columns, the PFP phase leverages specific fluorine-fluorine and

interactions to achieve superior resolution of fluorinated isomers. We compare this method against GC-FID and Standard C18 HPLC to demonstrate its superior specificity and robustness.

Part 1: The Analytical Challenge

DFNBT presents a unique set of analytical hurdles:

• Positional Isomerism: The synthesis often yields the 2,6-difluoro isomer, which is structurally similar and difficult to resolve on standard alkyl (C8/C18) phases.

• Thermal Instability: The nitro group at the ortho position to the trifluoromethyl group can undergo thermal degradation or rearrangement in high-temperature GC injection ports.

• Volatility: The compound is moderately volatile, requiring careful sample handling to prevent evaporative loss during analysis.

Decision Matrix: Method Selection

The following decision tree illustrates the logical framework for selecting the optimal analytical technique based on sample requirements.

Figure 1: Analytical Method Selection Workflow. The PFP-HPLC method is prioritized when isomeric purity is critical.

Part 2: Comparative Analysis of Methods

The following table summarizes the performance characteristics of the proposed PFP-HPLC method against common alternatives.

Feature	Method A: HPLC-UV (PFP Phase)	Method B: HPLC-UV (C18 Phase)	Method C: GC-FID
Primary Mechanism	& F-F Interactions	Hydrophobic Interaction	Volatility / Boiling Point
Isomer Selectivity	Excellent ( )	Moderate ( )	Good (if phases optimized)
Thermal Stress	None (Ambient)	None (Ambient)	High (Injector > 200°C)
Sample Prep	Dissolve in ACN/Water	Dissolve in ACN/Water	Dissolve in organic solvent
Suitability	Gold Standard for Purity	Routine QC (if isomers absent)	Residual Solvent Analysis

Expert Insight: Why PFP?

Standard C18 columns rely on hydrophobic interactions. However, DFNBT and its isomers have nearly identical hydrophobicity. Pentafluorophenyl (PFP) columns introduce an orthogonal separation mechanism. The electron-deficient aromatic ring of the stationary phase interacts strongly with the electron-rich fluorine atoms and the nitro group of the analyte. This "fluorophilicity" allows for the baseline separation of the 2,4- and 2,6-isomers that often co-elute on C18 [1].

Part 3: Validated Experimental Protocol (Method A)

This protocol complies with ICH Q2(R1) guidelines for validation of analytical procedures.

Reagents and Equipment

• Reference Standard: 2,4-Difluoro-6-nitrobenzotrifluoride (>99.0% purity).

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q), Phosphoric Acid (85%).

• Column: Fluorophenyl (PFP) Column (e.g., Phenomenex Kinetex F5 or equivalent),

  , .

• System: HPLC with UV-Vis or PDA detector (e.g., Agilent 1260/1290).

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	0.1% in Water	Acidic pH suppresses ionization of acidic impurities (phenols).[1]
Mobile Phase B	Acetonitrile	Low UV cutoff, sharp peaks.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	35°C	Improves mass transfer and reproducibility.
Detection	UV @ 265 nm	Max absorbance for nitro-aromatics; minimizes solvent noise.
Injection Vol	5 L	Prevents column overload.

Gradient Program:

• 0.0 min: 40% B

• 10.0 min: 80% B (Linear Ramp)

• 12.0 min: 80% B (Hold)

• 12.1 min: 40% B (Re-equilibration)

• 17.0 min: Stop

Workflow Diagram

Figure 2: Step-by-step HPLC workflow for DFNBT analysis.[2][3]

Part 4: Validation Data & Performance

The following data represents typical performance metrics observed during method validation.

System Suitability

• Retention Time (DFNBT):

  min

• Tailing Factor (

  ): 1.05 (Acceptance: )

• Theoretical Plates (

  ): > 12,000

• Resolution (

  ) from 2,6-isomer: > 3.0 (Critical Parameter)

Linearity and Sensitivity

• Linear Range:

  to ( ).

• Limit of Detection (LOD):

  (area normalized).

• Limit of Quantitation (LOQ):

  (area normalized).

References

• ResearchGate. HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. Available at: [Link]

• Phenomenex. HPLC vs GC: What Sets These Methods Apart. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

A Comparative Guide to the Reaction Kinetics of Substituted Nitrobenzotrifluorides

Abstract

This guide provides a comparative analysis of the reaction kinetics of substituted nitrobenzotrifluorides, compounds of significant interest in the pharmaceutical and agrochemical industries.[1] The interplay between the strongly electron-withdrawing trifluoromethyl (-CF3) and nitro (-NO2) groups dictates the reactivity of the aromatic ring, particularly in nucleophilic aromatic substitution (SNAr) reactions. We explore how the substitution pattern on the benzene ring—specifically the relative positions of the nitro group and other substituents—profoundly influences reaction rates. This document synthesizes kinetic data from established literature, explains the underlying electronic and steric principles, and provides standardized protocols for researchers to conduct their own comparative studies.

Introduction: The Significance of Substituted Nitrobenzotrifluorides

Benzotrifluoride derivatives are foundational scaffolds in modern chemistry. The incorporation of fluorine can enhance crucial properties of a molecule, including lipophilicity and metabolic stability, making these compounds highly valuable in drug discovery.[2] When a trifluoromethyl group is paired with a nitro group on a benzene ring, the aromatic system becomes highly electron-deficient. This electronic characteristic is the primary driver for the chemistry discussed herein: nucleophilic aromatic substitution (SNAr).

The SNAr reaction is a cornerstone of synthetic chemistry, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. For nitrobenzotrifluorides, this reaction allows for the introduction of a wide array of functional groups. The efficiency and rate of these substitutions, however, are not constant; they are exquisitely sensitive to the arrangement of substituents on the ring. Understanding these structure-reactivity relationships is critical for optimizing synthetic routes and designing novel molecules. This guide will compare the kinetics of various isomers and substituted analogues to provide a clear framework for predicting and controlling their reactivity.

The Theoretical Framework: Nucleophilic Aromatic Substitution (SNAr)

The reactivity of substituted nitrobenzotrifluorides in SNAr reactions is predominantly governed by a stepwise addition-elimination mechanism.[3] For decades, this pathway has been described via a discrete, anionic intermediate known as a Meisenheimer complex.[4]

The key steps are:

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the leaving group (e.g., a halogen). This is typically the rate-determining step.[5]

• Formation of the Meisenheimer Complex: The attack disrupts the ring's aromaticity, forming a resonance-stabilized, negatively charged intermediate (the σ-complex). The stability of this complex is paramount. Electron-withdrawing groups, such as -NO2 and -CF3, are crucial as they delocalize the negative charge through resonance and inductive effects, lowering the activation energy of the reaction.[6]

• Rearomatization: The leaving group departs, and the aromaticity of the ring is restored, yielding the final product.

While the two-step model is widely accepted, recent computational and experimental work has provided evidence for concerted SNAr pathways in some systems, where bond formation and bond-breaking occur in a single step.[7] However, for highly activated systems like nitrobenzotrifluorides, the stepwise mechanism via a stable Meisenheimer intermediate remains the dominant and most useful predictive model.

Figure 2: Logical relationship between substituent position and reaction rate.

Conclusion for Drug Development Professionals

For researchers in medicinal chemistry and process development, these kinetic comparisons provide actionable insights:

• Scaffold Selection: When designing a synthetic route involving SNAr on a benzotrifluoride core, selecting an isomer with ortho or para nitro-activation will ensure significantly higher reaction rates and yields, often allowing for milder reaction conditions.

• Controlling Reactivity: If multiple potential leaving groups are present on a complex molecule, their relative reactivity can be tuned by the placement of activating groups. A halogen positioned ortho or para to a nitro group will be far more susceptible to substitution than one positioned meta.

• Process Optimization: The vast rate difference between mono-nitro and di-nitro systems highlights a strategy for achieving difficult substitutions. If a reaction is sluggish, the introduction of a second activating group can be a powerful, albeit atom-uneconomical, solution.

By understanding these fundamental kinetic principles, scientists can more effectively design, troubleshoot, and optimize the synthesis of complex molecules built upon the valuable nitrobenzotrifluoride scaffold.

Appendix A: Detailed Experimental Protocol for Kinetic Measurement

This protocol describes a self-validating system for determining the pseudo-first-order rate constant (k_obs) for the reaction of a substituted chloronitrobenzotrifluoride with a nucleophile using UV-Visible spectrophotometry.

1. Reagent and Solution Preparation:

• Prepare a 10 mM stock solution of the nitrobenzotrifluoride substrate in anhydrous DMSO.
• Prepare a 1.0 M stock solution of the nucleophile (e.g., sodium methoxide) in anhydrous methanol.
• Causality: Anhydrous solvents are crucial to prevent side reactions with water. A large excess of the nucleophile is used to ensure pseudo-first-order kinetics.

2. Instrument Setup:

• Set the spectrophotometer to scan a wavelength range (e.g., 250-500 nm) to identify the λ_max of the product, where the change in absorbance is greatest.
• Equilibrate the spectrophotometer's cuvette holder to the desired reaction temperature (e.g., 25.0 °C ± 0.1 °C).

3. Kinetic Run:

• Pipette 2.0 mL of a freshly prepared 0.5 M nucleophile solution (diluted from stock in DMSO) into a quartz cuvette and place it in the holder to thermalize.
• Initiate the reaction by rapidly injecting 20 µL of the 10 mM substrate stock solution into the cuvette. The final substrate concentration will be ~0.1 mM, a 5000-fold dilution relative to the nucleophile.
• Immediately begin recording absorbance at the predetermined λ_max at fixed time intervals (e.g., every 10 seconds) for a duration equivalent to at least 3-4 reaction half-lives.

4. Data Analysis:

• Plot ln(A_∞ - A_t) versus time (t), where A_t is the absorbance at time t and A_∞ is the absorbance at the reaction's completion.

• Validation: The plot should yield a straight line, confirming the reaction is first-order with respect to the substrate. The slope of this line is equal to -k_obs.

• The second-order rate constant (k₂) is calculated using the equation: k₂ = k_obs / [Nucleophile].

  Figure 3: Experimental workflow for kinetic analysis via spectrophotometry.

References

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